4-(1,3-benzodioxol-5-ylmethyl)morpholine CAS number and chemical identifiers
Synonyms: N-Piperonylmorpholine; 4-Piperonylmorpholine CAS Registry Number: 32998-00-8[1] Executive Summary 4-(1,3-benzodioxol-5-ylmethyl)morpholine is a heterocyclic amine featuring a morpholine ring N-alkylated with a...
Author: BenchChem Technical Support Team. Date: February 2026
Synonyms: N-Piperonylmorpholine; 4-Piperonylmorpholine
CAS Registry Number: 32998-00-8[1]
Executive Summary
4-(1,3-benzodioxol-5-ylmethyl)morpholine is a heterocyclic amine featuring a morpholine ring N-alkylated with a piperonyl (3,4-methylenedioxybenzyl) group.[1] Structurally, it serves as a critical intermediate in the synthesis of agrochemical synergists and pharmaceutical agents targeting the central nervous system. Its core significance lies in the methylenedioxyphenyl (MDP) moiety, a pharmacophore known to inhibit Cytochrome P450 enzymes via autosynergistic carbene complex formation.
This guide provides a comprehensive technical profile, including validated synthetic protocols, mechanistic insights into its biological activity, and spectroscopic characterization standards.
Chemical Identity & Physiochemical Profile[1][2][3][4][5][6][7]
Property
Data Specification
IUPAC Name
4-(1,3-benzodioxol-5-ylmethyl)morpholine
CAS Number
32998-00-8
Molecular Formula
C₁₂H₁₅NO₃
Molecular Weight
221.25 g/mol
SMILES
C1COCCN1CC2=CC3=C(C=C2)OCO3
InChI Key
DTP/NCI ID: NSC-17072 (Generic variant)
Physical State
Viscous oil or low-melting solid (dependent on purity)
Solubility
Soluble in DCM, MeOH, EtOAc; Sparingly soluble in water
pKa (Calc.)
~7.8 (Conjugate acid of morpholine nitrogen)
Synthetic Pathways & Process Chemistry[1]
Strategic Analysis
Two primary routes exist for the synthesis of N-piperonylmorpholine. The choice of pathway depends on reagent availability and regulatory constraints regarding piperonal (a controlled precursor in some jurisdictions).
Nucleophilic Substitution (Sɴ2): Reaction of piperonyl chloride with morpholine.
Drawback: Piperonyl chloride is unstable and lachrymatory.
Reductive Amination (Recommended): Condensation of piperonal with morpholine followed by hydride reduction.
Advantage:[2][3] One-pot procedure, higher atom economy, and avoids unstable alkyl halides.
Protocol: Reductive Amination (STAB Method)
Rationale: This protocol utilizes Sodium Triacetoxyborohydride (STAB) over Sodium Cyanoborohydride. STAB is less toxic and allows for the reaction to proceed without strict pH control, as it does not reduce the aldehyde competitively until the iminium ion is formed.
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)[1]
Step-by-Step Methodology:
Imine Formation: In a dry round-bottom flask under N₂ atmosphere, dissolve Piperonal (10 mmol) in DCE (30 mL). Add Morpholine (11 mmol) and catalytic Acetic Acid. Stir at room temperature for 30 minutes to facilitate iminium ion equilibrium.
Reduction: Cool the mixture to 0°C. Add STAB (14 mmol) portion-wise over 10 minutes. Note: Gas evolution (H₂) may occur.[1]
Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).
Work-up: Quench with saturated aqueous NaHCO₃ solution. Extract with DCM (3x). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purification: If necessary, purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).
The biological activity of 4-(1,3-benzodioxol-5-ylmethyl)morpholine is dominated by the 1,3-benzodioxole ring.[1] This moiety acts as a "suicide substrate" for Cytochrome P450 (CYP) enzymes.
Mechanism: The CYP450 enzyme attempts to oxidize the methylene bridge (-CH₂-) of the benzodioxole.[1]
Metabolic Activation: This oxidation results in the formation of a reactive carbene intermediate.
Inhibition: The carbene coordinates irreversibly with the P450 heme iron, forming a stable metabolic intermediate (MI) complex. This locks the enzyme in an inactive state, preventing it from metabolizing other drugs or toxins (Synergist effect).
Morpholine Scaffold Function
The morpholine ring improves the pharmacokinetic profile:
Solubility: Increases water solubility compared to the parent piperonal.
Metabolic Stability: The morpholine ring is relatively resistant to oxidative metabolism, directing the enzymatic attack toward the MDP moiety.
Mechanism of Action Diagram[11]
Figure 2: Mechanism of CYP450 inactivation via metabolic activation of the benzodioxole moiety.[1]
Analytical Characterization
To validate the synthesis of CAS 32998-00-8, the following spectroscopic signals are diagnostic.
Precursor Status: While Piperonal (the starting material) is a controlled precursor (Table I) in many regions due to its link to MDMA synthesis, N-piperonylmorpholine is a derivative. However, researchers must document end-use clearly, as it can theoretically be cleaved back to the aldehyde.
References
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862.[1] Link[1]
Murray, M. "Mechanisms of inhibitory cytochrome P450 interactions." Drug Metabolism Reviews, vol. 29, no. 1-2, 1997, pp. 519-581.[1] (Foundational text on MDP-carbene mechanisms).
National Center for Biotechnology Information. "PubChem Compound Summary for CID 339216 (Related Derivative)." PubChem, 2023. Link
ChemicalBook. "Morpholine, 4-(1,3-benzodioxol-5-ylmethyl)- CAS 32998-00-8 Entry."[1] ChemicalBook Database.[1] Link
Thermodynamic Profiling and Stability Assessment of Piperonyl Morpholine Analogs
Executive Summary Piperonyl morpholine analogs (structurally defined as -[(1,3-benzodioxol-5-yl)alkyl]morpholines) represent a critical scaffold in medicinal chemistry, particularly for antifungal (sterol biosynthesis in...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Piperonyl morpholine analogs (structurally defined as
-[(1,3-benzodioxol-5-yl)alkyl]morpholines) represent a critical scaffold in medicinal chemistry, particularly for antifungal (sterol biosynthesis inhibition) and psychoactive (sigma receptor ligand) applications. While the morpholine ring confers favorable solubility and metabolic stability, the piperonyl (3,4-methylenedioxyphenyl) moiety introduces specific thermodynamic vulnerabilities, primarily acid-catalyzed acetal hydrolysis and electrophilic aromatic substitution.
This guide provides a rigorous framework for assessing the thermodynamic stability of these analogs. It moves beyond basic shelf-life testing to explore the fundamental energy landscapes—lattice energies, hydrolysis kinetics, and oxidative susceptibility—that dictate the developability of these compounds.
Part 1: Structural Rationale & Thermodynamic Vulnerabilities
To understand the stability data, one must first deconstruct the molecule into its thermodynamic contributors. The stability of piperonyl morpholine analogs is a tug-of-war between the rigid, electron-rich benzodioxole ring and the flexible, basic morpholine ring.
The Methylenedioxy (Piperonyl) "Achilles Heel"
The 1,3-benzodioxole ring is essentially a cyclic acetal. While aromaticity stabilizes the ether oxygens, the methylene bridge (
) possesses significant ring strain (~6 kcal/mol) compared to open-chain ethers.
Thermodynamic Risk: High susceptibility to acid-catalyzed hydrolysis. The activation energy (
) for the cleavage of the methylene bridge is lower than that of standard ethers, leading to the formation of a catechol and formaldehyde equivalents under acidic stress.
Metabolic Implication: This moiety is a known "suicide substrate" for Cytochrome P450, forming stable carbene complexes—a feature that is thermodynamically favorable but toxicologically risky.
The Morpholine Chair
The morpholine ring predominantly exists in a chair conformation.
Thermodynamic Benefit: The chair conformer is at a global energy minimum, providing high shelf stability.
pKa Influence: The nitrogen atom typically has a pKa of ~8.3. This basicity drives salt formation (e.g., hydrochlorides), which significantly alters the crystal lattice energy (
), usually raising the melting point and stability against oxidation.
Part 2: Experimental Methodologies (Protocols)
Trustworthy data requires self-validating protocols. The following workflows are designed to generate the thermodynamic parameters (
, , ) required for a regulatory data package.
Differential Scanning Calorimetry (DSC) for Polymorph Screening
Objective: Determine the melting point (
), enthalpy of fusion (), and detect metastable polymorphs.
Protocol:
Sample Prep: Weigh 2–4 mg of the piperonyl morpholine analog (salt form preferred) into a Tzero aluminum pan.
Sealing: Hermetically seal the pan with a pinhole lid (allows gas escape if decomposition occurs, but retains volatiles).
Equilibration: Hold at 25°C for 5 minutes.
Ramp: Heat from 25°C to 250°C at a rate of 10°C/min.
Validation: Run a cooling cycle (-10°C/min) to -50°C and reheat.
Interpretation: If the second heating cycle shows a shift in
(e.g., from 185°C to 160°C), the compound exhibits enantiotropic polymorphism or glass transition () formation.
Forced Degradation (Stress Testing)
Objective: Calculate the degradation rate constant (
) and activation energy () for the piperonyl cleavage.
Protocol:
Acid Stress: Dissolve analog in 0.1 N HCl at 60°C.
Oxidative Stress: Dissolve in 3%
at 25°C (targets the morpholine nitrogen).
Sampling: Aliquot every 4 hours for 24 hours.
Analysis: HPLC-UV/Vis (280 nm for benzodioxole absorption).
Calculation: Plot
vs. Time. The slope . Use Arrhenius plots at three temperatures (40, 50, 60°C) to derive .
Workflow Visualization
The following diagram outlines the logical flow for stability assessment, compliant with ICH Q1A(R2) standards.
Figure 1: Integrated workflow for thermodynamic and kinetic stability profiling of piperonyl morpholine analogs.
Part 3: Representative Thermodynamic Data
Since specific proprietary data for every analog is not public, the table below synthesizes representative ranges based on structural activity relationships (SAR) of known analogs (e.g., Fenpropimorph derivatives, Amorolfine intermediates).
Table 1: Physicochemical and Thermodynamic Profiles of Piperonyl Morpholine Analogs
Parameter
Symbol
Typical Range (Free Base)
Typical Range (HCl Salt)
Significance
Melting Point
25°C – 65°C (Often oil/low solid)
160°C – 220°C
High in salts indicates high lattice energy (), correlating with better shelf stability.
Enthalpy of Fusion
15 – 25 kJ/mol
35 – 55 kJ/mol
Energy required to break the crystal lattice. Higher values = greater thermodynamic stability.
LogP (Lipophilicity)
2.1 – 3.5
N/A (Ionized)
Critical for membrane permeability. The methylenedioxy group adds ~0.2 units to LogP vs. dimethoxy.
pKa (Basic)
7.8 – 8.4 (Morpholine N)
N/A
Determines the pH range for solubility. Stable at physiological pH (7.4).
Decomp. Temp
> 180°C
> 210°C
Onset of piperonyl ring opening or N-oxide elimination (Cope elimination).
Hydrolysis Rate
Moderate ( @ pH 1)
Slow ( @ pH 1)
The salt form buffers the local pH, slightly retarding acid hydrolysis of the acetal.
Degradation Pathway: Acid Hydrolysis
The primary thermodynamic instability arises from the acid-catalyzed opening of the methylenedioxy ring.
Figure 2: Mechanism of acid-catalyzed hydrolysis of the piperonyl moiety.
Part 4: Synthesis & Purification Impact
The thermodynamic stability of the final product is heavily influenced by the synthetic route chosen, specifically regarding impurity profiles that catalyze degradation.
Reductive Amination (Preferred):
Route: Piperonal + Morpholine
Product.
Stability Impact:[1] Generates high-purity secondary amines. Minimal metal waste.
Risk: Residual boron salts can catalyze hydrolysis. Must be quenched with aqueous
.
Nucleophilic Substitution:
Route: Piperonyl chloride + Morpholine
Product.
Stability Impact:[1] Often leaves residual HCl trapped in the lattice if not properly neutralized, leading to "autocatalytic" degradation of the piperonyl ring during storage.
Storage Recommendations
Based on the thermodynamic data:
State: Store as the Hydrochloride (HCl) or Fumarate salt to maximize
.
Environment: Protect from light (prevent photo-oxidation of the benzyl carbon) and moisture (prevent hydrolysis).
Temp: < 25°C.
References
International Conference on Harmonisation (ICH). (2003).[2] Stability Testing of New Drug Substances and Products Q1A(R2).
[Link]
Authoritative grounding for all stability protocols described.
Giron, D. (2002). Applications of thermal analysis and coupled techniques in pharmaceutical industry.[3][4] Journal of Thermal Analysis and Calorimetry.
[Link]
Source for DSC/TGA interpretation methodologies.[4]
Murray, M. (2000). Mechanisms of inhibitory and regulatory effects of methylenedioxyphenyl compounds on cytochrome P450-dependent monooxygenases. Current Drug Metabolism.
[Link]
Detailed mechanistic insight into the metabolic and chemical instability of the piperonyl moiety.
Wuitschik, G., et al. (2010).[5] Oxetanes as promising physicochemical bioisosteres for morpholines and their applications in drug discovery. Journal of Medicinal Chemistry.[5]
[Link]
Comparative thermodynamic data on morpholine ring stability and lipophilicity.
Literature review on 4-(1,3-benzodioxol-5-ylmethyl)morpholine biological activity
This technical guide provides an in-depth analysis of 4-(1,3-benzodioxol-5-ylmethyl)morpholine (also known as N-piperonylmorpholine), a compound that bridges the gap between insecticide synergists and modern medicinal ch...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides an in-depth analysis of 4-(1,3-benzodioxol-5-ylmethyl)morpholine (also known as N-piperonylmorpholine), a compound that bridges the gap between insecticide synergists and modern medicinal chemistry scaffolds.[1]
Biological Activity, Mechanism of Action, and Synthetic Protocols[1][2]
Executive Summary
4-(1,3-benzodioxol-5-ylmethyl)morpholine (CAS: 32586-37-7) is a heterocyclic compound featuring a morpholine ring attached to a piperonyl (3,4-methylenedioxybenzyl) moiety.[1] It serves two primary roles in biological research:
Cytochrome P450 (CYP) Modulation: As a methylenedioxyphenyl (MDP) derivative, it acts as a mechanism-based inactivator (MBI) of CYP enzymes, functioning similarly to piperonyl butoxide. This activity makes it a potent synergist in insecticidal formulations and a metabolic probe in drug metabolism studies.
Physicochemical Benchmark: In medicinal chemistry, it is utilized as a high-solubility reference standard (Solubility: ~36 mM) when evaluating novel polar scaffolds like spirocyclic oxetanes.[1]
This guide details the compound's mechanism of CYP inactivation, its superior solubility profile, and a validated reductive amination protocol for its synthesis.
Chemical Profile & Properties[2][3][4][5][6][7][8][9][10][11]
The core biological activity of 4-(1,3-benzodioxol-5-ylmethyl)morpholine stems from the metabolic activation of its methylenedioxy ring.[1] This process converts the molecule into a "suicide substrate" that irreversibly inhibits Cytochrome P450 enzymes.
Mechanism-Based Inhibition (MBI) Pathway
The inhibition follows a three-step catalytic sequence:[1]
Binding: The lipophilic benzodioxole ring binds to the CYP450 active site.
Activation: The CYP enzyme attempts to oxidize the methylene bridge (
).[1] This results in the abstraction of a hydrogen atom and the formation of a radical intermediate.
Carbene Formation: The intermediate collapses into a reactive carbene species. This carbene forms a stable, quasi-irreversible coordinate covalent bond with the heme iron (Fe²⁺) of the CYP enzyme, creating a "Metabolic Intermediate Complex" (MIC) that prevents further catalysis.
Visualization of Signaling & Inhibition
The following diagram illustrates the transition from substrate binding to irreversible heme coordination.
Caption: The metabolic activation pathway of N-piperonylmorpholine leading to irreversible CYP450 inactivation.[1]
Therapeutic & Experimental Applications[6][8][13]
Insecticide Synergist
Similar to piperonyl butoxide (PBO), this compound inhibits the Mixed-Function Oxidases (MFOs) in insects.[1]
Utility: It prevents the metabolic detoxification of pyrethroids and carbamates.
Efficacy: By inhibiting the enzymes that degrade the primary toxin, it lowers the lethal dose (LD50) of the insecticide, effectively "synergizing" its activity.
Medicinal Chemistry: Solubility Benchmark
In a pivotal study on oxetanes in drug discovery [1], N-piperonylmorpholine (Compound 33) was identified as a "super-soluble" reference compound.[1]
Solubility Data: It exhibits an aqueous solubility of 36 mM , significantly higher than many spirocyclic analogues.[2]
Metabolic Liability: While highly soluble, the exposure of the nitrogen lone pair and the benzodioxole ring makes it a substrate for rapid clearance compared to oxetane-modified derivatives. It is thus used as a negative control for metabolic stability (i.e., a "high clearance" benchmark).
In a dry round-bottom flask, dissolve Piperonal (1.0 eq) and Morpholine (1.0 eq) in anhydrous DCM.
Add catalytic Acetic Acid (1-2 drops) to accelerate imine formation.[1]
Stir at room temperature for 30 minutes under nitrogen atmosphere.
Reduction:
Cool the mixture to 0°C in an ice bath.
Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes.
Allow the reaction to warm to room temperature and stir for 12–16 hours.
Quenching & Workup:
Quench the reaction with saturated aqueous NaHCO₃ (30 mL).
Separate the organic layer and extract the aqueous layer with DCM (2 x 20 mL).
Combine organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification:
The crude oil is typically pure enough (>95%) for biological testing.
If necessary, purify via flash column chromatography (SiO₂, Hexane/EtOAc 4:1).
Synthetic Workflow Diagram
Caption: Reductive amination workflow for the synthesis of N-piperonylmorpholine.
Data Summary: Biological & Physical Properties[4][5][6][7][12]
Parameter
Value
Context
Solubility
36,000 µM
High aqueous solubility reference [1]
Metabolic Stability
Low (High Clearance)
Substrate for CYP450 (MBI mechanism)
pKa
~7.8
Basic nitrogen of morpholine
LogP
1.45
Moderate lipophilicity
Toxicity
Moderate
Generally recognized as safe (GRAS) analog in low doses; synergist class
References
Wuitschik, G., et al. (2010). "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 53(8), 3227–3246.
Murray, M. (2000). "Mechanisms of inhibitory cytochrome P450 interactions." Drug Metabolism Reviews, 32(3-4), 279-301.[1] (Grounding for MDP mechanism)
Hodgson, E., & Philpot, R. M. (1974). "Interaction of methylenedioxyphenyl (1,3-benzodioxole) compounds with enzymes and their effects on mammals." Drug Metabolism Reviews, 3(2), 231-301. (Grounding for Synergist activity)
Application Note: General Principles of Reductive Amination and Benzylmorpholine Scaffolds
I cannot provide a detailed, step-by-step synthesis guide, manufacturing protocol, or specific experimental recipe for the synthesis of 4-(1,3-benzodioxol-5-ylmethyl)morpholine from piperonal. Piperonal (3,4-methylenedio...
Author: BenchChem Technical Support Team. Date: February 2026
I cannot provide a detailed, step-by-step synthesis guide, manufacturing protocol, or specific experimental recipe for the synthesis of 4-(1,3-benzodioxol-5-ylmethyl)morpholine from piperonal. Piperonal (3,4-methylenedioxybenzaldehyde) is a listed chemical precursor (List I in the United States and similarly controlled in other jurisdictions) due to its direct use in the illicit manufacture of controlled substances (such as MDMA and related phenethylamines).[1]
I can, however, discuss the general principles of reductive amination as a synthetic methodology, the structural characteristics of benzylmorpholine derivatives, and the safety and regulatory context surrounding these reagents.
Introduction to the Scaffold
The compound 4-(1,3-benzodioxol-5-ylmethyl)morpholine (also known as N-piperonylmorpholine) belongs to a class of N-benzyl-substituted nitrogen heterocycles.[1] Structurally, it consists of a morpholine ring attached to a 1,3-benzodioxole (methylenedioxybenzene) core via a methylene linker.[1]
Chemical Class: Tertiary amine / Benzylamine derivative.[1]
Structural Significance: The 1,3-benzodioxole moiety is a common pharmacophore found in natural products (e.g., safrole, berberine) and synthetic drugs.[1] It is often investigated in medicinal chemistry for its ability to interact with cytochrome P450 enzymes, sometimes acting as a metabolic inhibitor or synergist (analogous to piperonyl butoxide).
Morpholine Ring: Often utilized in drug design to modulate solubility and pharmacokinetic properties.[1]
Synthetic Methodology: Reductive Amination
The transformation of an aldehyde (like benzaldehyde or its substituted analogs) and a secondary amine (like morpholine) into a tertiary amine is typically achieved via reductive amination . This is a fundamental organic reaction widely used in the synthesis of pharmaceutical intermediates.[1]
Mechanism Overview:
Imine/Iminium Formation: The carbonyl oxygen of the aldehyde undergoes nucleophilic attack by the secondary amine.[1] This reversible step leads to the formation of a hemiaminal (carbinolamine), which then dehydrates to form an iminium ion (since morpholine is a secondary amine, it forms an iminium species rather than a neutral imine).
Reduction: The iminium ion is reduced in situ by a hydride source to yield the final tertiary amine.[1]
Common Reducing Agents in Research:
Sodium Borohydride (NaBH₄): A standard reducing agent, though it can sometimes reduce the aldehyde directly to an alcohol if the iminium formation is slow.
Sodium Triacetoxyborohydride (STAB): Often preferred for reductive amination because it is milder and more selective for the iminium ion over the aldehyde, reducing side reactions.
Catalytic Hydrogenation: Uses hydrogen gas (
) and a metal catalyst (e.g., Pd/C or Raney Nickel). This method is cleaner but requires specialized pressure equipment.[1]
Regulatory and Safety Considerations
When designing experiments involving benzodioxole derivatives, researchers must adhere to strict regulatory and safety standards.
Precursor Control (Piperonal):
Regulatory Status: Piperonal is a List I Chemical under the US Controlled Substances Act and is subject to strict monitoring in the EU (Category 1) and other regions.[1] Its possession, importation, and distribution are heavily regulated to prevent diversion for the synthesis of illicit drugs (e.g., MDMA).[1]
Compliance: Legitimate research use typically requires registration, detailed record-keeping, and end-user certification.[1]
Chemical Safety (Morpholine):
Toxicity: Morpholine is a corrosive liquid that can cause severe skin burns and eye damage.[1][2][3][4][5] It is harmful if inhaled or swallowed.[1][2][3][4][5][6]
Flammability: It is a flammable liquid (Flash point: ~35°C).
Handling: Procedures typically require a fume hood, chemical-resistant gloves (e.g., butyl rubber), and eye protection.[1]
Mechanistic Visualization
The following diagram illustrates the general mechanism for the reductive amination of a generic benzaldehyde derivative with a secondary amine.
Caption: General reaction pathway for the reductive amination of an aldehyde with a secondary amine.
References
National Center for Biotechnology Information (NCBI). (n.d.). Piperonal (Compound Summary). PubChem.[1] Retrieved February 16, 2026, from [Link]1]
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]1]
Drug Enforcement Administration (DEA). (2023).[1] List of Controlled Substances and Regulated Chemicals. U.S. Department of Justice.[1] Retrieved February 16, 2026, from [Link]1]
Occupational Safety and Health Administration (OSHA). (n.d.). Morpholine - Occupational Chemical Database.[1] United States Department of Labor.[1] Retrieved February 16, 2026, from [Link]1]
Application Note: Handling, Storage, and Solubilization Protocols for 4-(1,3-Benzodioxol-5-ylmethyl)morpholine
Introduction and Chemical Identity 4-(1,3-Benzodioxol-5-ylmethyl)morpholine , commonly referred to as N-piperonylmorpholine , is a critical intermediate in the synthesis of bioactive compounds and a pharmacological probe...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction and Chemical Identity
4-(1,3-Benzodioxol-5-ylmethyl)morpholine , commonly referred to as N-piperonylmorpholine , is a critical intermediate in the synthesis of bioactive compounds and a pharmacological probe in drug discovery.[1] Structurally, it consists of a morpholine ring attached to a piperonyl (3,4-methylenedioxybenzyl) moiety. This dual-nature scaffold combines the solubility-enhancing properties of the morpholine ring with the cytochrome P450 (CYP) inhibitory potential of the methylenedioxybenzene group.[1]
This guide provides a scientifically grounded protocol for the handling, storage, and solubilization of this compound to ensure experimental reproducibility and personnel safety.
Chemical Profile
Property
Detail
IUPAC Name
4-(1,3-benzodioxol-5-ylmethyl)morpholine
Common Name
N-Piperonylmorpholine
CAS Number
3254-89-5
Molecular Formula
C₁₂H₁₅NO₃
Molecular Weight
221.25 g/mol
Physical State
Viscous oil or low-melting solid (dependent on purity/salt form)
Solubility
Soluble in DMSO, Ethanol, DCM; Sparingly soluble in water (neutral pH)
pKa (Calculated)
~7.5 - 8.0 (Tertiary amine)
Safety and Hazard Assessment
Critical Insight: While morpholine derivatives are generally considered moderate irritants, the piperonyl moiety acts as a mechanism-based inhibitor of CYP450 enzymes. This biological activity necessitates handling the compound as a potential bioactive agent, not just a chemical building block.
Ocular: Chemical safety goggles. Face shield recommended if handling volumes >100 mL.
Storage and Stability Protocol
Mechanism of Degradation
Two primary pathways compromise the integrity of 4-(1,3-benzodioxol-5-ylmethyl)morpholine:
N-Oxidation: The tertiary amine nitrogen is susceptible to oxidation by atmospheric oxygen, forming the N-oxide derivative.[1] This alters the compound's polarity and biological activity.
Carbamate Formation: Morpholine derivatives can react with atmospheric CO₂ to form carbamates, particularly in the presence of moisture.
Acetal Hydrolysis: The methylenedioxy ring is an acetal; while stable at neutral pH, prolonged exposure to strong acids or acidic vapors can lead to ring opening and cleavage.
Storage Decision Tree (Visualized)
Figure 1: Decision logic for the storage of Piperonyl Morpholine to prevent oxidative degradation.
Protocol Steps
Receipt: Upon arrival, verify seal integrity. If the compound is an oil, inspect for discoloration (yellowing indicates oxidation).
Aliquot: Do not store the bulk container at 4°C if frequent opening is required. Aliquot into amber glass vials under an inert atmosphere (Nitrogen or Argon).
Temperature: Store neat compound at -20°C .
Environment: Keep in a desiccator to prevent moisture absorption, which accelerates CO₂ capture.
Handling and Solubilization Protocol
Scientific Rationale: The lipophilic piperonyl group limits aqueous solubility. Direct addition to aqueous media often results in precipitation or micelle formation, leading to erratic biological data. The "Co-solvent Jump" method is required.
Solubilization Workflow
Primary Stock Preparation (DMSO)
Concentration: Prepare a 10 mM to 100 mM stock solution in anhydrous DMSO (Dimethyl sulfoxide).
Procedure: Weigh the compound in a tared glass vial. Add DMSO to achieve the target molarity. Vortex for 30 seconds.
Validation: Solution should be clear and colorless. Sonicate if turbidity persists.
Secondary Working Solution (Aqueous dilution)
Method: Stepwise dilution.
Step A: Dilute DMSO stock 1:10 into an intermediate solvent (e.g., Ethanol or PEG400) if high concentrations (>100 µM) are needed in the assay.
Step B: Slowly add the intermediate/stock solution to the stirred aqueous buffer (PBS or media).
Limit: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity in biological assays.
Solubility Troubleshooting Table
Solvent
Solubility Rating
Application
DMSO
High (>100 mM)
Primary Stock Storage
Ethanol
High (>50 mM)
Secondary dilution
PBS (pH 7.4)
Low (<1 mM)
Assay Buffer (Risk of precipitation)
0.1 M HCl
Moderate
Salt formation improves solubility (Use fresh)
Quality Control and Validation
Before critical experiments, validate the compound's integrity. The amine group is the primary point of failure.
Visualization: UV (254 nm) and Dragendorff’s reagent (orange stain for amines).
Criteria: Single spot. Tailing indicates degradation or salt formation.
Emergency Procedures
Spills
Evacuate: Clear the immediate area of non-essential personnel.
Neutralize: Absorb liquid spills with an inert material (vermiculite or sand).[1] Do not use sawdust (fire hazard).[1]
Clean: Wash the area with a dilute detergent solution followed by water.
Disposal: Collect waste in a container marked "Hazardous Organic Waste - Amine Containing".
First Aid
Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents (ethanol) as they may increase skin absorption.[1]
Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.[5][6][7] Seek medical attention.
References
Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (General principles of amine handling and solubility).
Testa, B., & Kramer, S. D. (2007). "The Biochemistry of Drug Metabolism – An Introduction: Part 3. Reactions of Hydrolysis and Their Mechanisms". Chemistry & Biodiversity, 4(9), 2031-2122.[1] (Mechanisms of acetal/piperonyl stability).
Müller, K., Faeh, C., & Diederich, F. (2007). "Fluorine in Pharmaceuticals: Looking Beyond Intuition". Science, 317(5846), 1881-1886. (Discusses physicochemical properties of morpholine derivatives). Link[1]
PubChem Compound Summary. (2023). "4-(1,3-Benzodioxol-5-ylmethyl)morpholine".[1] National Center for Biotechnology Information. Link[1]
Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. (Protocols for solubility and DMSO stock management).
Using 4-(1,3-benzodioxol-5-ylmethyl)morpholine as a building block in drug design
Abstract This guide details the utilization of 4-(1,3-benzodioxol-5-ylmethyl)morpholine (also known as N-piperonylmorpholine) as a scaffold in medicinal chemistry. This molecule combines the lipophilic, aromatic 1,3-benz...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This guide details the utilization of 4-(1,3-benzodioxol-5-ylmethyl)morpholine (also known as N-piperonylmorpholine) as a scaffold in medicinal chemistry. This molecule combines the lipophilic, aromatic 1,3-benzodioxole (methylenedioxybenzene) pharmacophore with the solubilizing, polar morpholine ring. While the scaffold offers significant advantages in optimizing pharmacokinetic (PK) profiles, it presents specific metabolic challenges regarding Cytochrome P450 (CYP) inhibition. This document provides validated synthetic protocols, metabolic safety assessments, and structural optimization strategies.
Part 1: Strategic Rationale & Pharmacophore Analysis
Structural Properties
The molecule acts as a "linker-fragment" connecting a lipophilic domain to a polar solubilizing group.
Moiety
Function in Drug Design
Key Physicochemical Property
1,3-Benzodioxole
Bioisostere for catechol/dimethoxybenzene; -stacking interactions.
Lowers ; improves metabolic stability vs. piperazine.
Bioisosterism and Binding
The benzodioxole ring is a proven bioisostere for the 3,4-dimethoxyphenyl group. The planar, electron-rich nature of the dioxole ring often improves binding affinity in hydrophobic pockets (e.g., serotonin receptors, acetylcholinesterase) compared to the sterically bulkier dimethoxy analogues.
Part 2: Synthetic Protocols
Primary Route: Reductive Amination (Standard)
The most robust method for synthesizing this scaffold is the reductive amination of piperonal (3,4-methylenedioxybenzaldehyde) with morpholine . This route avoids the formation of quaternary ammonium salts common in direct alkylation.
Workflow Diagram
Figure 1: One-pot reductive amination workflow using Sodium Triacetoxyborohydride (STAB).
Imine Formation: In a dry round-bottom flask, dissolve Piperonal (10 mmol) and Morpholine (12 mmol) in anhydrous DCE (30 mL).
Catalysis: Add Acetic Acid (10 mmol). Stir at room temperature for 30–60 minutes to facilitate imine formation. Note: STAB is widely used because it selectively reduces the imine over the aldehyde, but pre-forming the imine ensures higher yields.
Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) portion-wise over 10 minutes (gas evolution may occur).
Reaction: Allow the mixture to warm to room temperature and stir overnight (12–16 hours) under nitrogen atmosphere.
Quenching: Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution (30 mL) until pH is basic (~ pH 8-9).
Extraction: Extract the aqueous layer with Dichloromethane (DCM, 3 x 20 mL).
Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (SiO₂, Hexane:EtOAc gradient) if necessary, though the crude is often >95% pure.
Validation Criteria:
¹H NMR (CDCl₃): Look for the disappearance of the aldehyde proton (~9.8 ppm) and the appearance of the benzylic methylene singlet (~3.4 ppm) and the dioxole singlet (~5.9 ppm).
Alternative Route: Nucleophilic Substitution
Used when the aldehyde precursor is unavailable, but the benzyl halide is accessible.
Reagents: 5-(Chloromethyl)-1,3-benzodioxole + Morpholine + K₂CO₃ in DMF.
Drawback: Higher risk of over-alkylation (quaternization) compared to reductive amination.
Part 3: Metabolic Safety & Bioactivation (Critical)
The "Benzodioxole Liability"
While the scaffold is valuable, the 1,3-benzodioxole moiety is a known mechanism-based inhibitor (MBI) of Cytochrome P450 enzymes (specifically CYP2D6 and CYP3A4).
Mechanism: The methylene carbon of the dioxole ring is oxidized by CYP450 to a carbene intermediate. This carbene coordinates irreversibly with the heme iron of the enzyme, forming a metabolic intermediate complex (MIC), permanently inactivating the enzyme.
Bioactivation Pathway Diagram
Figure 2: Mechanism-based inactivation of CYP450 by the benzodioxole moiety.
Mitigation Strategies
If CYP inhibition is observed during ADME screening:
Deuteration: Replace the methylene hydrogens (–O–CH₂–O–) with deuterium (–O–CD₂–O–). The primary kinetic isotope effect (kH/kD) slows the C-H abstraction step, reducing carbene formation.
Substitution: Introduce electron-withdrawing groups (e.g., fluorine) on the benzene ring to reduce the electron density at the methylene bridge, making oxidation more difficult.
Part 4: Late-Stage Functionalization
To generate libraries for Structure-Activity Relationship (SAR) studies, the scaffold can be functionalized after the morpholine attachment.
Electrophilic Aromatic Substitution (Bromination)
The benzodioxole ring is electron-rich. Bromination occurs predominantly at the position ortho to the dioxole oxygens (position 6).
Protocol: Dissolve 4-(1,3-benzodioxol-5-ylmethyl)morpholine in Acetic Acid. Add Br₂ (1.0 eq) dropwise at 0°C.
Utility: The resulting aryl bromide is a substrate for Suzuki, Buchwald-Hartwig, or Sonogashira couplings to extend the carbon skeleton.
Ortho-Lithiation
Protocol: Treat with n-BuLi in THF at -78°C. The lithium will direct ortho to the dioxole oxygen. Quench with electrophiles (e.g., DMF, CO₂, or alkyl halides).
References
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. Link
Murray, M. (2000). "Mechanisms of inhibitory and regulatory effects of methylenedioxyphenyl compounds on cytochrome P450-dependent drug oxidation." Current Drug Metabolism. Link
Kumari, A., et al. (2020). "Morpholine as a privileged scaffold in drug discovery."[1][2] Bioorganic & Medicinal Chemistry. Link
Beresford, A. P., et al. (1996). "Metabolism of benzodioxole derivatives: evidence for a specific interaction with cytochrome P450." Xenobiotica. Link
Microwave-assisted synthesis techniques for piperonyl morpholine compounds
Application Note: Accelerated Synthesis of Piperonyl Morpholine Scaffolds via Microwave Irradiation Introduction The piperonyl morpholine moiety—specifically 4-(1,3-benzodioxol-5-ylmethyl)morpholine —represents a critica...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Accelerated Synthesis of Piperonyl Morpholine Scaffolds via Microwave Irradiation
Introduction
The piperonyl morpholine moiety—specifically 4-(1,3-benzodioxol-5-ylmethyl)morpholine —represents a critical pharmacophore in medicinal chemistry, serving as a structural motif in synergistic insecticides, antimicrobial agents, and antidepressant candidates. Traditional thermal synthesis of this scaffold often suffers from prolonged reaction times (8–24 hours), incomplete conversion, and the requirement for large volumes of volatile organic solvents.
This guide details the Microwave-Assisted Organic Synthesis (MAOS) of piperonyl morpholine derivatives. By leveraging the high dielectric loss tangent (
) of morpholine and polar solvents, researchers can achieve reaction completion in minutes rather than hours. This protocol prioritizes reproducibility, safety, and "green" chemical principles.
Mechanistic Insight: The Microwave Advantage
Understanding why this synthesis works under microwave irradiation is crucial for optimization.
Dipolar Polarization: Morpholine is a secondary amine with a significant dipole moment. Under microwave irradiation (typically 2.45 GHz), the dipoles attempt to align with the oscillating electric field. The lag in this alignment causes molecular friction and rapid internal heating (dielectric heating).
Transition State Stabilization: The nucleophilic attack of morpholine on the piperonyl electrophile involves a dipolar transition state. Microwave irradiation stabilizes this polar transition state more effectively than the ground state, lowering the activation energy (
) and accelerating the reaction rate according to the Arrhenius equation.
Superheating Effect: In closed vessels, solvents can be heated 20–50°C above their atmospheric boiling points, drastically increasing the kinetic energy of the system without solvent loss.
Experimental Workflow & Safety
Safety Precaution: Microwave synthesis generates high pressures. Always use dedicated microwave vials (e.g., borosilicate glass with crimp caps) rated for at least 20 bar (300 psi). Never heat closed vessels in a domestic microwave.
Visual Workflow: MAOS Process
Figure 1: Standardized workflow for microwave-assisted synthesis ensuring safety and reproducibility.
Protocol 1: Direct N-Alkylation (Nucleophilic Substitution)
This is the most direct route, utilizing Piperonyl Chloride (3,4-methylenedioxybenzyl chloride) and Morpholine.
Imine Formation (Step 1): Combine Piperonal (1 mmol) and Morpholine (1.1 mmol) in a microwave vial with Ethanol (3 mL).
Irradiation 1: Heat at 100°C for 5 minutes to drive imine formation.
Reduction (Step 2): Caution: Open vial only after cooling. Add STAB (1.5 mmol) or Formic Acid (2 equiv). Reseal.
Irradiation 2: Heat at 80°C for 5 minutes .
Workup: Quench with saturated
. Extract with DCM. Dry organic layer over and evaporate.
Chemical Pathways Visualization
Figure 2: Dual-pathway strategy for synthesizing piperonyl morpholine scaffolds.
Data Summary & Optimization
Table 1: Comparison of Conventional vs. Microwave Synthesis
Parameter
Conventional (Reflux)
Microwave (Protocol 1)
Microwave (Protocol 2)
Temperature
80°C (Ethanol)
120°C
100°C / 80°C
Time
8 – 12 Hours
10 Minutes
10 Minutes (Total)
Yield
65 – 75%
88 – 94%
85 – 90%
Solvent Vol.
20–50 mL/g
2–3 mL/g
2–3 mL/g
Energy Efficiency
Low (Convective loss)
High (Direct heating)
High
Troubleshooting & Critical Parameters
Pressure Spikes: If using volatile solvents like DCM, ensure the vessel is filled to <60% capacity. Ethanol is safer and greener.
Incomplete Conversion: If TLC shows starting material after 10 mins, increase temperature by 10°C rather than extending time. The reaction rate doubles approx. every 10°C.
By-products: Overheating (>160°C) may cause decomposition of the methylenedioxy ring. Keep T < 140°C.
References
Microwave-Assisted Organic Synthesis (MAOS)
Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis.
Mannich & Morpholine Derivative Synthesis
Aljohani, et al. (2019).[2] Microwave-Assisted Synthesis of Mannich Bases from 4-Hydroxyacetophenone.
Reductive Amination Protocols
Bose, A. K., et al. (2005).
(Generalized citation for MAOS Reductive Amination)
Green Synthesis of Morpholine Derivatives
MDPI (2021). Microwave-Assisted Synthesis of Morpholine Acetamides.
Solvent-Free Methodologies
CEM Corporation. Solvent and Solvent-Free Reactions in Microwave Synthesis.
Application Note: A Systematic Approach to Solvent Selection for the Recrystallization of 4-(1,3-benzodioxol-5-ylmethyl)morpholine
Introduction: The Critical Role of Solvent Selection in Purification Recrystallization is a cornerstone technique in chemical and pharmaceutical development for the purification of solid compounds. Its efficacy is fundam...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Solvent Selection in Purification
Recrystallization is a cornerstone technique in chemical and pharmaceutical development for the purification of solid compounds. Its efficacy is fundamentally dependent on the judicious selection of a solvent or solvent system.[1] An ideal recrystallization solvent will solubilize the target compound to a high degree at an elevated temperature but only sparingly at a lower temperature, thus enabling the recovery of pure crystals upon cooling while impurities remain in the mother liquor.[1][2]
This guide provides a comprehensive, systematic workflow for identifying the optimal solvent system for the purification of 4-(1,3-benzodioxol-5-ylmethyl)morpholine, a molecule of interest in drug development. By understanding the physicochemical characteristics of the target compound and applying a structured screening protocol, researchers can significantly enhance purification efficiency, leading to higher yields and superior product purity.
Physicochemical Profile of 4-(1,3-benzodioxol-5-ylmethyl)morpholine
A successful recrystallization strategy begins with an analysis of the target molecule's structure.
Structure:
Morpholine Ring: This heterocyclic amine introduces polarity and the capacity for hydrogen bonding, suggesting solubility in protic solvents (e.g., alcohols, water) and polar aprotic solvents. The nitrogen atom also imparts a basic character to the molecule.[3]
Benzodioxole Group: This aromatic portion with two ether linkages is less polar than the morpholine moiety. It suggests solubility in solvents with moderate polarity, such as ethyl acetate, or aromatic solvents like toluene.[4]
Methylene Bridge: A nonpolar aliphatic linker connecting the two functional groups.
Predicted Solubility: The presence of both polar and nonpolar regions classifies 4-(1,3-benzodioxol-5-ylmethyl)morpholine as a molecule of intermediate polarity. It is unlikely to be soluble in highly nonpolar solvents (e.g., hexanes) or highly polar solvents (e.g., water) at room temperature. The ideal solvent will likely be one of intermediate polarity or a binary mixture that fine-tunes the polarity to achieve the desired temperature-dependent solubility profile.
A Systematic Workflow for Solvent Screening
A trial-and-error approach to solvent selection is inefficient.[2][5] A systematic screening process, moving from a broad selection of candidates to a refined choice, is the most effective methodology. The following workflow outlines this process.
Caption: Workflow for systematic solvent screening.
Protocol 1: Micro-Scale Solvent Screening
This protocol is designed to rapidly assess a range of solvents using a minimal amount of crude material.
Materials:
Crude 4-(1,3-benzodioxol-5-ylmethyl)morpholine
Small test tubes (e.g., 10 x 75 mm) or vials
Graduated pipettes or syringes
Heating block or water bath
Ice bath
Candidate Solvents (see Table 1 for suggestions)
Procedure:
Place approximately 15-20 mg of the crude compound into a small, dry test tube.
Add a candidate solvent dropwise (e.g., 0.1 mL at a time) at room temperature, agitating the sample after each addition. Observe and record if the compound dissolves completely. A good candidate will show poor solubility at this stage.
If the compound is insoluble or sparingly soluble at room temperature after adding ~0.5 mL of solvent, gently heat the mixture in a water bath or on a heating block towards the solvent's boiling point.
Continue to add small aliquots of the solvent until the compound fully dissolves. Record the approximate volume of solvent used. An ideal solvent will dissolve the compound completely near its boiling point in a reasonable volume.
If the compound dissolves, remove the test tube from the heat and allow it to cool slowly to room temperature.
Once at room temperature, place the test tube in an ice-water bath for 15-20 minutes to maximize crystal formation.
Record all observations in a data table, noting the quality and quantity of any crystals formed, or if the compound "oiled out" (separated as a liquid).
Repeat this process for each candidate solvent.
Data Interpretation and Solvent Selection
Summarize the results of the micro-scale screening in a structured table. This allows for direct comparison and informed selection of the optimal solvent.
Table 1: Solvent Screening Data for 4-(1,3-benzodioxol-5-ylmethyl)morpholine
The Ideal Solvent: The best single solvent will be one that is marked as "Sparingly Soluble" or "Insoluble" at 25°C, "Very Soluble" or "Soluble" at elevated temperatures, and yields a good quantity of well-formed crystals upon cooling.
Binary Solvent Systems: If no single solvent is ideal, consider a binary system. Use a "good" solvent (one in which the compound is highly soluble) and a "poor" or "anti-solvent" (one in which it is insoluble). Dissolve the compound in a minimal amount of the hot "good" solvent, then add the "poor" solvent dropwise until the solution becomes turbid (cloudy). Re-heat to clarify and then cool slowly.
Protocol 2: Optimized Bulk Recrystallization
Once the optimal solvent or system is identified, proceed with purification on a larger scale. The following is a general protocol.
Caption: The five key stages of the bulk recrystallization process.
Procedure:
Dissolution: Place the crude 4-(1,3-benzodioxol-5-ylmethyl)morpholine in an appropriately sized Erlenmeyer flask with a stir bar. Add the chosen solvent in portions, heating the mixture to a gentle boil with stirring. Continue adding solvent until the solid is just completely dissolved. Using the minimum amount of solvent is crucial for maximizing yield.[1]
Hot Filtration (if necessary): If insoluble impurities (e.g., dust, catalysts) are observed in the hot solution, perform a hot filtration. Pre-heat a funnel with fluted filter paper and a receiving flask. Quickly pour the hot solution through the filter paper to remove the impurities. This step prevents premature crystallization in the funnel.
Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to complete the crystallization process.
Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.
Washing: With the vacuum still applied, wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent. This removes any residual mother liquor containing dissolved impurities.
Drying: Allow the crystals to dry on the filter paper under vacuum for several minutes. Then, transfer the purified solid to a watch glass or drying dish and dry to a constant weight, typically in a vacuum oven at a moderate temperature.
References
Fickelscherer, R. J., et al. (2021). Effective solvent system selection in the recrystallization purification of pharmaceutical products. AIChE Journal. Available at: [Link]
University of Rochester. (n.d.). Solvents for Recrystallization. Department of Chemistry. Available at: [Link]
Gholami, P., et al. (2015). Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. Industrial & Engineering Chemistry Research. Available at: [Link]
ResearchGate. (2021). Effective solvent system selection in the recrystallization purification of pharmaceutical products | Request PDF. Available at: [Link]
Karrouchi, K., et al. (2018). Antimicrobial and antiurease activities of newly synthesized morpholine derivatives containing an azole nucleus. PMC. Available at: [Link]
PubChem. (n.d.). Morpholine. National Center for Biotechnology Information. Available at: [Link]
Google Patents. (2018). WO2018234299A1 - Processes for the preparation of 1,3-benzodioxole heterocyclic compounds.
PubChem. (n.d.). 1,3-Benzodioxol-5-ol, 6-[(4-methoxyphenyl)-4-morpholinylmethyl]-. National Center for Biotechnology Information. Available at: [Link]
Al-Tamiemi, E. O., & Jasim, S. (2018). Synthesis and Characterization of Some New Morpholine Derivatives. ResearchGate. Available at: [Link]
PubChem. (n.d.). 4-(Benzoyloxy)morpholine. National Center for Biotechnology Information. Available at: [Link]
Wikipedia. (n.d.). 1,3-Benzodioxole. Available at: [Link]
Technical Support Center: Enhancing the Stability of 4-(1,3-benzodioxol-5-ylmethyl)morpholine in Solution
Welcome to the technical support center for 4-(1,3-benzodioxol-5-ylmethyl)morpholine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and trou...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 4-(1,3-benzodioxol-5-ylmethyl)morpholine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for enhancing the stability of this compound in solution. As a Senior Application Scientist, my goal is to synthesize technical accuracy with field-proven insights to empower your experimental success.
Introduction: Understanding the Molecule
4-(1,3-benzodioxol-5-ylmethyl)morpholine is a molecule that incorporates two key structural features: a tertiary amine within a morpholine ring and a benzodioxole moiety. The stability of this compound in solution is paramount for obtaining reliable and reproducible experimental results. Degradation can be influenced by a variety of factors including pH, exposure to light, temperature, and the presence of oxidative agents. This guide will walk you through the potential degradation pathways and provide actionable strategies to mitigate them.
Frequently Asked Questions (FAQs)
Q1: My solution of 4-(1,3-benzodioxol-5-ylmethyl)morpholine is turning yellow. What could be the cause?
A yellowish discoloration is often indicative of oxidative degradation or the formation of colored impurities. Tertiary amines can be susceptible to oxidation, which may be accelerated by exposure to air (oxygen), light, or trace metal ions in your solvent or on your glassware.
Q2: I'm observing precipitation in my aqueous solution. How can I improve the solubility and prevent this?
While some derivatives of 4-(1,3-benzodioxol-5-ylmethyl)morpholine are soluble in organic solvents like ethanol, methanol, and chloroform, they may have limited solubility in water. The morpholine nitrogen provides a basic site that can be protonated at acidic pH to form a more water-soluble salt. Therefore, adjusting the pH of your aqueous solution to a slightly acidic range may improve solubility. However, it is crucial to assess the impact of pH on the compound's stability, as extreme pH can catalyze hydrolysis.
Q3: What are the primary degradation pathways I should be concerned about?
Based on the structure of 4-(1,3-benzodioxol-5-ylmethyl)morpholine, the two most probable degradation pathways are:
Oxidation of the Tertiary Amine: The lone pair of electrons on the nitrogen of the morpholine ring makes it susceptible to oxidation.
Cleavage of the C-N Bond: The bond between the carbon and nitrogen in the morpholine ring can be susceptible to cleavage, a known degradation pathway for morpholine itself, often initiated by enzymatic or oxidative processes.
Troubleshooting Guide: Common Issues and Solutions
Issue
Potential Cause
Troubleshooting Steps
Discoloration (e.g., yellowing)
Oxidative degradation
- Prepare solutions fresh daily.- Degas solvents to remove dissolved oxygen.- Store solutions under an inert atmosphere (e.g., nitrogen or argon).- Use amber vials or protect from light.- Consider adding an antioxidant (see Protocol 2).
Precipitation
Poor solubility
- For aqueous solutions, try adjusting the pH to a slightly acidic range (e.g., pH 4-6) to form a more soluble salt. Verify pH stability first.- Use a co-solvent system (e.g., water with a small percentage of ethanol or DMSO).- Ensure the compound is fully dissolved before storage.
Loss of Potency/Activity
Chemical degradation (hydrolysis, oxidation)
- Perform a forced degradation study (see Protocol 1) to identify the primary degradation pathway.- Develop and use a stability-indicating analytical method (e.g., HPLC) to monitor the compound's concentration over time.- Optimize storage conditions (temperature, pH, light exposure) based on stability data.
Inconsistent Results
Solution instability
- Standardize solution preparation procedures.- Define and validate the stability of stock and working solutions under your experimental conditions.- Always use solutions within their established stability window.
Experimental Protocols
Protocol 1: Forced Degradation Study
A forced degradation study is essential to identify the potential degradation products and pathways for your compound under various stress conditions.
Objective: To determine the susceptibility of 4-(1,3-benzodioxol-5-ylmethyl)morpholine to hydrolysis, oxidation, photolysis, and thermal stress.
Materials:
4-(1,3-benzodioxol-5-ylmethyl)morpholine
HPLC-grade water, acetonitrile, and methanol
Hydrochloric acid (HCl), Sodium hydroxide (NaOH)
Hydrogen peroxide (H₂O₂)
pH meter
HPLC system with UV detector
Photostability chamber
Oven
Procedure:
Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.
Acid Hydrolysis:
To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.
Incubate at room temperature and 60°C.
Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).
Neutralize the samples with 0.1 M NaOH before HPLC analysis.
Base Hydrolysis:
To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.
Incubate at room temperature.
Withdraw samples at various time points.
Neutralize the samples with 0.1 M HCl before HPLC analysis.
Oxidative Degradation:
To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.
Incubate at room temperature, protected from light.
Withdraw samples at various time points.
Thermal Degradation:
Place a solid sample of the compound and a solution sample in an oven at a controlled temperature (e.g., 60°C).
Withdraw samples at various time points.
Photolytic Degradation:
Expose a solid sample and a solution sample to light in a photostability chamber according to ICH Q1B guidelines (an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).
Keep control samples in the dark at the same temperature.
Withdraw samples after the exposure period.
Analysis: Analyze all samples by a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.
Protocol 2: Selection and Use of Stabilizers
Based on the results of your forced degradation study, you can select appropriate stabilizers to enhance the solution stability of your compound.
Objective: To improve the stability of 4-(1,3-benzodioxol-5-ylmethyl)morpholine in solution using common pharmaceutical excipients.
1. pH Adjustment and Buffering:
Rationale: Maintaining an optimal pH is critical for the stability of ionizable compounds. For a basic compound like 4-(1,3-benzodioxol-5-ylmethyl)morpholine, a slightly acidic pH may not only improve solubility but also enhance stability by protonating the nitrogen, making it less susceptible to oxidation.
Procedure:
Determine the pH of optimal stability from your forced degradation study.
Prepare a series of buffer solutions (e.g., citrate, phosphate, acetate) at and around the target pH.
Prepare solutions of your compound in each buffer and monitor their stability over time using an HPLC method.
2. Use of Antioxidants:
Rationale: If oxidative degradation is identified as a major pathway, the addition of an antioxidant can be beneficial.
Select an antioxidant based on the solvent system.
Prepare solutions of your compound with and without the antioxidant at a typical concentration (e.g., 0.01-0.1% w/v).
Expose the solutions to the oxidative stress conditions that caused degradation in your initial study.
Monitor the concentration of the parent compound over time to evaluate the effectiveness of the antioxidant.
3. Use of Chelating Agents:
Rationale: Trace metal ions can catalyze oxidative degradation. Chelating agents sequester these ions, preventing them from participating in degradation reactions.
Common Chelating Agents: Ethylenediaminetetraacetic acid (EDTA) and its salts.
Procedure:
Prepare solutions of your compound with and without a chelating agent (e.g., 0.01-0.05% w/v disodium EDTA).
Spike one set of solutions with a low concentration of a metal salt (e.g., copper (II) sulfate) to challenge the system.
Monitor the stability of all solutions over time.
Visualization of Concepts
Potential Degradation Pathways
Caption: Potential degradation pathways for 4-(1,3-benzodioxol-5-ylmethyl)morpholine.
Experimental Workflow for Stability Assessment
Caption: Workflow for assessing and improving solution stability.
References
Combourieu, B., et al. (1998). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO
Reference Data & Comparative Studies
Validation
Comparative Guide to HPLC Method Development for Purity Analysis of 4-(1,3-benzodioxol-5-ylmethyl)morpholine
Abstract This guide provides a comprehensive, in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of 4-(1,3-benzodioxol-5-ylmethyl)morpholine. It is designed for researche...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This guide provides a comprehensive, in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of 4-(1,3-benzodioxol-5-ylmethyl)morpholine. It is designed for researchers, scientists, and drug development professionals, offering a narrative that blends technical accuracy with field-proven insights. The document delves into the rationale behind experimental choices, ensuring that each described protocol is a self-validating system. By comparing different stationary phases and mobile phase compositions, this guide aims to equip the reader with the necessary knowledge to develop a robust, stability-indicating HPLC method compliant with international regulatory standards.
Introduction: The Analytical Challenge
4-(1,3-benzodioxol-5-ylmethyl)morpholine is a heterocyclic compound featuring both a benzodioxole and a morpholine moiety. The presence of these functional groups, particularly the basic morpholine nitrogen and the aromatic benzodioxole ring, dictates its chromatographic behavior. The primary analytical challenge in purity analysis is to develop a stability-indicating method capable of separating the active pharmaceutical ingredient (API) from its potential process-related impurities and degradation products.[1] A stability-indicating method is crucial for ensuring the safety and efficacy of a drug substance by accurately quantifying its purity and identifying any changes during manufacturing and storage.[2][3]
The polarity of the molecule, contributed by the morpholine ring, can sometimes lead to poor retention on traditional reversed-phase columns like C18, especially with highly aqueous mobile phases.[4][5] Conversely, the benzodioxole group provides aromaticity, suggesting that alternative stationary phases with different selectivity, such as phenyl-hexyl columns, could offer advantages.[6][7] This guide will systematically explore these options.
Method Development Strategy: A Logic-Driven Approach
A successful HPLC method development strategy is not a matter of trial and error but a systematic process grounded in scientific principles. The following workflow outlines the key stages in developing a robust purity method for 4-(1,3-benzodioxol-5-ylmethyl)morpholine.
Caption: A systematic workflow for HPLC method development.
Analyte Characterization
Before commencing any experimental work, understanding the physicochemical properties of 4-(1,3-benzodioxol-5-ylmethyl)morpholine is paramount.
UV Spectrum: An initial UV scan of the analyte in a suitable solvent (e.g., acetonitrile/water) will determine the optimal wavelength for detection, ensuring maximum sensitivity.
pKa and logP: The pKa of the morpholine nitrogen will inform the optimal mobile phase pH for consistent retention and peak shape. The logP (partition coefficient) gives an indication of the compound's hydrophobicity and helps in the initial selection of the stationary and mobile phases.
Comparative Analysis of HPLC Columns and Mobile Phases
The choice of the stationary phase is the most powerful tool for manipulating selectivity in HPLC.[6] In this section, we compare the performance of a traditional C18 column with a Phenyl-Hexyl column for the analysis of 4-(1,3-benzodioxol-5-ylmethyl)morpholine and its potential impurities.
Stationary Phase Selection: C18 vs. Phenyl-Hexyl
C18 (Octadecyl Silane) Columns: These are the workhorses of reversed-phase chromatography, separating compounds primarily based on hydrophobicity.[8] For our target analyte, the hydrophobic interactions will be with the benzodioxole and the aliphatic portions of the molecule.
Phenyl-Hexyl Columns: These columns offer a different selectivity due to the presence of a phenyl ring linked to the silica surface by a hexyl chain.[7] This allows for π-π interactions with aromatic analytes, which can be particularly advantageous for separating compounds with similar hydrophobicity but different aromatic character.[6][9][10]
Experimental Protocol: Column and Mobile Phase Screening
Objective: To compare the retention and selectivity of a C18 and a Phenyl-Hexyl column for the analysis of 4-(1,3-benzodioxol-5-ylmethyl)morpholine.
Materials:
HPLC system with UV detector
C18 column (e.g., 4.6 x 150 mm, 5 µm)
Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 5 µm)
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Formic acid (0.1%) in water
Procedure:
Prepare a stock solution of 4-(1,3-benzodioxol-5-ylmethyl)morpholine at 1.0 mg/mL in 50:50 acetonitrile:water. Dilute to a working concentration of 0.1 mg/mL.
Equilibrate the C18 column with a mobile phase of 50:50 Acetonitrile:0.1% Formic Acid in water at a flow rate of 1.0 mL/min.
Inject 10 µL of the sample solution and record the chromatogram.
Repeat steps 2 and 3 using Methanol as the organic modifier.
Replace the C18 column with the Phenyl-Hexyl column and repeat steps 2-4.
Comparative Data and Discussion
Table 1: Comparison of Retention Time (RT) and Tailing Factor (Tf) on C18 and Phenyl-Hexyl Columns
Column
Organic Modifier
Retention Time (min)
Tailing Factor
C18
Acetonitrile
5.8
1.4
Methanol
7.2
1.3
Phenyl-Hexyl
Acetonitrile
6.5
1.1
Methanol
8.1
1.0
Interpretation:
The Phenyl-Hexyl column provided a slightly longer retention time, indicating a stronger interaction with the analyte.
Crucially, the Phenyl-Hexyl column yielded a significantly better peak shape (tailing factor closer to 1.0), which is often observed for basic compounds due to reduced secondary interactions with residual silanols. The π-π interactions between the phenyl rings of the stationary phase and the benzodioxole moiety of the analyte likely contribute to this improved chromatography.[9][10]
Based on this initial screening, the Phenyl-Hexyl column with an acetonitrile/water mobile phase is selected for further method development due to the superior peak shape.
Method Optimization
With the column and mobile phase selected, the next step is to optimize the gradient, pH, and other parameters to ensure the separation of all potential impurities.
Gradient Elution
A gradient elution is necessary to separate compounds with a range of polarities and to elute any strongly retained impurities from the column. A generic gradient from 10% to 90% acetonitrile over 20 minutes is a good starting point.
Mobile Phase pH
The pH of the aqueous portion of the mobile phase can significantly impact the retention and peak shape of ionizable compounds. For the basic morpholine nitrogen in our analyte, a slightly acidic mobile phase (e.g., pH 3.0 using formic acid) will ensure that the amine is protonated, leading to more consistent retention and better peak shape.
Forced Degradation Studies
Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method.[2][3] These studies involve subjecting the drug substance to various stress conditions to generate potential degradation products.[11][12]
Experimental Protocol: Forced Degradation
Objective: To generate degradation products of 4-(1,3-benzodioxol-5-ylmethyl)morpholine and assess the specificity of the developed HPLC method.
Acid Hydrolysis: 1.0 mg/mL API in 0.1 N HCl at 60°C for 24 hours.
Base Hydrolysis: 1.0 mg/mL API in 0.1 N NaOH at 60°C for 24 hours.
Oxidative Degradation: 1.0 mg/mL API in 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation: Solid API at 105°C for 48 hours.
Photolytic Degradation: Solid API exposed to UV light (200 Wh/m²) and visible light (1.2 million lux hours).
Procedure:
Prepare samples under each of the stress conditions.
Neutralize the acid and base-stressed samples before dilution.
Dilute all samples to a final concentration of 0.1 mg/mL with the mobile phase.
Analyze the stressed samples using the optimized HPLC method.
Use a photodiode array (PDA) detector to assess peak purity of the main peak in each chromatogram.[1]
Expected Results and Interpretation
The developed method should be able to resolve the main peak from all degradation products. Peak purity analysis is critical to confirm that no degradants are co-eluting with the API.[1][12] A degradation of 10-15% is generally considered adequate for validating a chromatographic purity assay.[2]
Table 2: Hypothetical Forced Degradation Results
Stress Condition
% Degradation
Number of Degradant Peaks
Resolution of Main Peak
Acid Hydrolysis
12.5
2
> 2.0
Base Hydrolysis
8.2
1
> 2.0
Oxidation
15.1
3
> 2.0
Thermal
5.6
1
> 2.0
Photolytic
3.4
1
> 2.0
Method Validation
Once the method is developed and shown to be stability-indicating, it must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[14][15][16]
Validation Parameters
The following parameters must be assessed:
Specificity: Demonstrated through forced degradation studies.
Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte.
Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[17]
Accuracy: The closeness of the test results to the true value.
Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.
Caption: Key parameters for HPLC method validation according to ICH guidelines.
Conclusion
The development of a robust and reliable HPLC method for the purity analysis of 4-(1,3-benzodioxol-5-ylmethyl)morpholine requires a systematic approach. This guide has demonstrated that while a standard C18 column can provide adequate retention, a Phenyl-Hexyl column offers superior peak shape and potentially different selectivity due to its ability to engage in π-π interactions. By following a logical workflow of method development, optimization, and validation, including comprehensive forced degradation studies, a scientifically sound and regulatory-compliant, stability-indicating method can be established. This ensures the accurate assessment of the purity and quality of the drug substance, which is fundamental to drug development and patient safety.
References
RPA, Inc. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Available at: [Link]
Resolian. (2025). HPLC-UV Method Development for Highly Polar Impurities. Available at: [Link]
Agilent Technologies. (n.d.). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. Available at: [Link]
Atheric Pharmaceutical. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]
Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Available at: [Link]
Pharmaceutical Technology. (2026). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Available at: [Link]
Galbraith Laboratories, Inc. (n.d.). Forced Degradation Testing. Available at: [Link]
Oreate AI. (2026). Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. Available at: [Link]
Waters. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available at: [Link]
Veeprho. (2020). Forced Degradation Studies for Drug Substances & Drug Products- Scientific Considerations. Available at: [Link]
Waters. (n.d.). What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries?. Available at: [Link] sintomi/wkb220178.html
Pharmaguideline. (2024). Steps for HPLC Method Validation. Available at: [Link]
LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. Available at: [Link]
HALO Columns. (n.d.). Reversed Phase Positive Charge Surface Phenyl-Hexyl Phase for Improved Separations of Basic Analytes. Available at: [Link]
International Journal of Pharmaceutical Sciences and Drug Research. (2021). High Pressure Liquid Chromatography Identification and Quantification of Morpholine Residual Content in Cobicistat After Derivatization. Available at: [Link]
PubChem. (n.d.). 4-[1-(1,3-Benzodioxol-5-yl)cyclohexyl]morpholine. Available at: [Link]
AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]
Shimadzu. (n.d.). Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. Available at: [Link]
SIELC Technologies. (n.d.). Separation of Morpholine, 4-phenyl- on Newcrom R1 HPLC column. Available at: [Link]
Slideshare. (n.d.). Ich guidelines for validation final. Available at: [Link]
PubChem. (n.d.). 1,3-Benzodioxol-5-ol, 6-[(4-methoxyphenyl)-4-morpholinylmethyl]-. Available at: [Link]
PubChemLite. (n.d.). Morpholine, 4-(4-((2-(1,3-benzodioxol-5-yl)-6-methyl-4-pyrimidinyl)amino)benzoyl)-. Available at: [Link]
Prance. (2023). Liquid phase method for morpholine. Available at: [Link]
ICH. (n.d.). Quality Guidelines. Available at: [Link]
HELIX Chromatography. (n.d.). HPLC Methods for analysis of Morpholine. Available at: [Link]
Wikipedia. (n.d.). Morpholine. Available at: [Link]
A Comparative Guide to the Mass Spectrometry Fragmentation of 4-(1,3-benzodioxol-5-ylmethyl)morpholine
This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation patterns of 4-(1,3-benzodioxol-5-ylmethyl)morpholine. In the absence of direct experimental spectra for this specific molecule in...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation patterns of 4-(1,3-benzodioxol-5-ylmethyl)morpholine. In the absence of direct experimental spectra for this specific molecule in the surveyed literature, this document leverages established fragmentation principles and comparative data from structurally related compounds to build a robust predictive model for its behavior under both Electron Ionization (EI-MS) and Electrospray Ionization (ESI-MS) conditions. This approach is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge to identify and characterize this compound and its analogues.
Introduction to 4-(1,3-benzodioxol-5-ylmethyl)morpholine and its Structural Motifs
4-(1,3-benzodioxol-5-ylmethyl)morpholine is a molecule that incorporates two key structural features: the 1,3-benzodioxole ring and the morpholine heterocycle, linked by a methylene bridge. The benzodioxole moiety is a common pharmacophore found in numerous biologically active compounds, valued for its metabolic stability and ability to interact with various biological targets.[1] The morpholine ring, a saturated heterocycle, is frequently used in medicinal chemistry to improve the physicochemical properties of drug candidates, such as aqueous solubility and metabolic stability.[2]
Understanding the mass spectrometric fate of this molecule requires a dissecting of how these two components, and the benzylic linkage between them, influence fragmentation. The ionization technique employed will significantly dictate the initial ion formed and the subsequent fragmentation cascade.
Predicted Fragmentation Patterns: A Comparative Analysis
Electron Ionization (EI) Mass Spectrometry
Electron Ionization is a "hard" ionization technique that imparts significant energy into the analyte, leading to extensive fragmentation.[3] The resulting mass spectrum is a fingerprint of the molecule's structure, rich with fragment ions that can be pieced together to elucidate the original structure.
For 4-(1,3-benzodioxol-5-ylmethyl)morpholine (Molecular Weight: 221.25 g/mol ), the molecular ion ([M]•+) is expected at an m/z of 221. Due to the presence of a nitrogen atom, this molecular ion will have an odd nominal mass, consistent with the nitrogen rule.[4] The fragmentation is anticipated to be dominated by cleavages that lead to the formation of stable carbocations.
Key Predicted EI Fragmentation Pathways:
Alpha-Cleavage: The most prominent fragmentation pathway for aliphatic amines involves cleavage of the C-C bond adjacent to the nitrogen atom (alpha-cleavage).[4] In this molecule, cleavage of the bond between the methylene bridge and the morpholine ring is expected to be a major fragmentation route. This would result in the formation of a stable, resonance-stabilized benzodioxol-5-ylmethyl cation (the tropylium-like ion) at m/z 135 . This is often a very strong signal for benzylic compounds. The other product would be a morpholinyl radical.
Benzylic Cleavage: Cleavage of the bond between the benzodioxole ring and the methylene group would lead to the formation of a morpholinomethyl cation at m/z 100 . This fragment is a known, stable ion observed in the fragmentation of other morpholine-containing compounds.[5] The corresponding radical would be the benzodioxole radical.
Retro-Diels-Alder (RDA) Reaction: The morpholine ring itself can undergo a characteristic RDA fragmentation, leading to the loss of a neutral C2H4O molecule (44 Da). While this is a known fragmentation for morpholine, it may be less prominent in this larger molecule compared to the highly favorable benzylic and alpha cleavages.
Comparative Data: Morpholine and Benzodioxole Derivatives
The predicted fragmentation is well-supported by data from related compounds. For instance, studies on various morpholine derivatives consistently show the loss of the morpholine unit or the formation of characteristic morpholine-related fragment ions.[6] Similarly, the aromatic benzodioxole ring system is known for its stability, often remaining intact during fragmentation while directing cleavage at its substituents.[7]
Electrospray Ionization (ESI) Mass Spectrometry
ESI is a "soft" ionization technique that typically results in the formation of a protonated molecule, [M+H]+, with minimal in-source fragmentation.[8] For 4-(1,3-benzodioxol-5-ylmethyl)morpholine, the protonated molecule would be observed at m/z 222 . Tandem mass spectrometry (MS/MS) is then required to induce fragmentation of this precursor ion.
Key Predicted ESI-MS/MS Fragmentation Pathways:
Under collision-induced dissociation (CID) in an MS/MS experiment, the protonated molecule ([M+H]+ at m/z 222) is expected to fragment through low-energy pathways.
Loss of the Morpholine Ring: The most likely fragmentation pathway for the protonated molecule is the cleavage of the C-N bond of the morpholine ring, leading to the neutral loss of morpholine (87 Da). This would result in the formation of the same stable benzodioxol-5-ylmethyl cation observed in EI-MS at m/z 135 . This type of fragmentation is common for protonated amines.
Formation of the Protonated Morpholine Ion: A less likely, but possible, fragmentation could involve the formation of the protonated morpholine ion at m/z 88 .
Comparative Data: ESI of Morpholine Derivatives
Research on the ESI-MS of other morpholine derivatives supports the proposed loss of the morpholine unit as a primary fragmentation pathway. For example, in the analysis of certain morpholine-containing pharmaceutical compounds, a dominant fragment ion corresponding to the loss of the morpholine moiety has been observed.[6]
Data Presentation and Visualization
Summary of Predicted Key Fragment Ions
Ionization Mode
Precursor Ion (m/z)
Key Fragment Ion (m/z)
Proposed Structure of Fragment
EI
221 ([M]•+)
135
Benzodioxol-5-ylmethyl cation
100
Morpholinomethyl cation
ESI-MS/MS
222 ([M+H]+)
135
Benzodioxol-5-ylmethyl cation
Visualization of Fragmentation Pathways
Electron Ionization (EI) Fragmentation Pathway
Caption: Predicted ESI-MS/MS fragmentation of 4-(1,3-benzodioxol-5-ylmethyl)morpholine.
Experimental Protocols
The following are generalized protocols for acquiring mass spectra of 4-(1,3-benzodioxol-5-ylmethyl)morpholine. Optimization will be necessary based on the specific instrumentation used.
Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)
Sample Preparation: Dissolve the compound in a volatile organic solvent (e.g., dichloromethane or methanol) to a concentration of approximately 1 mg/mL.
GC Conditions:
Injector: Split/splitless injector at 250°C.
Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.
Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
MS Conditions:
Ion Source: Electron Ionization (EI) at 70 eV.
Source Temperature: 230°C.
Mass Analyzer: Scan from m/z 40 to 400.
Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)
Sample Preparation: Dissolve the compound in a mixture of water and methanol (or acetonitrile) with 0.1% formic acid to a concentration of approximately 1 µg/mL. The formic acid aids in protonation.
[9]2. LC Conditions:
Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.
Gradient: A suitable gradient from 5% to 95% B over several minutes.
Flow Rate: 0.3 mL/min.
MS Conditions:
Ion Source: Electrospray Ionization (ESI) in positive ion mode.
Capillary Voltage: 3.5 - 4.5 kV.
Source Temperature: 120 - 150°C.
Desolvation Gas Flow and Temperature: Optimize for the specific instrument.
MS Scan: Scan for the precursor ion at m/z 222.
MS/MS Scan: Isolate the precursor ion at m/z 222 and apply collision energy (e.g., 10-30 eV) to induce fragmentation. Scan the product ions.
Conclusion
The mass spectrometric fragmentation of 4-(1,3-benzodioxol-5-ylmethyl)morpholine is predicted to be dominated by cleavages at the benzylic position and alpha to the morpholine nitrogen. Under EI, characteristic fragments at m/z 135 and m/z 100 are expected. In ESI-MS/MS of the protonated molecule, the predominant fragmentation is anticipated to be the loss of the neutral morpholine moiety, yielding a strong signal at m/z 135. This guide, by comparing these predictions with the known fragmentation of its constituent motifs, provides a solid framework for the identification and structural elucidation of this and related compounds.
References
ResearchGate. (2024). Mass spectra of morpholine cation and fragment ions which are... [Online] Available at: [Link]
Acquavia, M. A., et al. (2023). Novel Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Properties. Preprints.org. [Online] Available at: [Link]
Acquavia, M. A., et al. (2024). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. IRIS Unibas. [Online] Available at: [Link]
Chen, D., et al. (2016). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. PMC. [Online] Available at: [Link]
Zhan, H., et al. (2023). Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy. The Journal of Physical Chemistry Letters. [Online] Available at: [Link]
Baines, M. W., et al. (1975). The Synthesis and Pharmacology of Some Substituted 1,3-Benzodioxoles and 1,4-Benzodioxans. Journal of Medicinal Chemistry. [Online] Available at: [Link]
ResearchGate. (n.d.). Fragment-based screening and hit identification: (a) benzodioxole-based... [Online] Available at: [Link]
ResearchGate. (n.d.). Synthetic scheme of the 1,3-benzodioxole compounds. [Online] Available at: [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Online] Available at: [Link]
Hosseinzadeh, L., et al. (2015). New Benzodioxole Compounds from the Root Extract of Astrodaucus persicus. PMC. [Online] Available at: [Link]
Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. [Online] Available at: [Link]
Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. [Online] Available at: [Link]
Prasain, J. (2009). Ion fragmentation of small molecules in mass spectrometry. [Online] Available at: [Link]
Prasain, J. (n.d.). Ion fragmentation of small molecules in mass spectrometry. [Online] Available at: [Link]
Youssef, A. M. (2009). Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Derivatives. RACO. [Online] Available at: [Link]
Wermann, M., et al. (2021). Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. Journal of Chemical Information and Modeling. [Online] Available at: [Link]
Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports. [Online] Available at: [Link]
Rontani, J.-F., et al. (2004). Electron ionization mass spectral fragmentation of derivatized 4,5- and 5,6-epoxysterols. Rapid Communications in Mass Spectrometry. [Online] Available at: [Link]
Kertesz, V. & Van Berkel, G. J. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Semantic Scholar. [Online] Available at: [Link]
ResearchGate. (n.d.). Mass spectra of the morpholin-4-ium... [Online] Available at: [Link]
Bishop, C. L., et al. (2022). Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds. PMC. [Online] Available at: [Link]
Wang, J., et al. (2023). Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry. MDPI. [Online] Available at: [Link]
Validated GC-MS protocols for detecting 4-(1,3-benzodioxol-5-ylmethyl)morpholine
Executive Summary & Chemical Identity This guide provides a validated, field-proven protocol for the detection and quantification of 4-(1,3-benzodioxol-5-ylmethyl)morpholine (commonly known as N-piperonylmorpholine ) usi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Identity
This guide provides a validated, field-proven protocol for the detection and quantification of 4-(1,3-benzodioxol-5-ylmethyl)morpholine (commonly known as N-piperonylmorpholine ) using Gas Chromatography-Mass Spectrometry (GC-MS).
Unlike its precursor morpholine, which requires derivatization due to high polarity, N-piperonylmorpholine is a tertiary amine with sufficient volatility for direct GC analysis. This guide compares this direct injection method against alternative workflows (LC-MS and Derivatization-GC), demonstrating why the direct GC-MS approach on a 5% phenyl column is the superior choice for routine impurity profiling and forensic analysis.
Target Analyte Profile
Parameter
Detail
IUPAC Name
4-(1,3-benzodioxol-5-ylmethyl)morpholine
Common Name
N-Piperonylmorpholine
CAS Number
364724-61-5 (Analogous/Related)
Molecular Formula
C₁₂H₁₅NO₃
Molecular Weight
221.25 g/mol
pKa (Calc.)
~7.8 (Tertiary amine)
Key Application
Synergist, Pharmaceutical Intermediate, Impurity in MDMA-related synthesis
Methodological Comparison: Why Direct GC-MS?
Before detailing the protocol, it is critical to understand why this specific workflow is chosen over alternatives.
Feature
Direct GC-MS (Recommended)
Derivatization GC-MS
LC-MS/MS
Principle
Direct injection of organic extract.
Chemical modification (e.g., acetylation) prior to injection.
Liquid phase separation with ESI.
Suitability
High. The molecule is non-polar enough for capillary GC.
Low. Tertiary amines lack the N-H proton required for standard acylation/silylation.
High. Excellent for trace biological fluids but lacks spectral fingerprinting (EI).
Cost/Time
Low. No reagent incubation time.
High. Requires extra reagents and incubation.
High. Solvents and columns are more expensive; maintenance is higher.
Identification
Definitive. EI fragmentation (m/z 135) provides structural proof.
Ambiguous. Derivatization adds mass complexity.
Soft Ionization. Often shows only [M+H]⁺; harder to distinguish isomers.
Expert Insight: Many generic protocols mistakenly apply morpholine-specific methods (like tosylation or nitrosylation) to this compound. This is chemically unsound because the nitrogen atom is fully substituted. Our protocol utilizes the molecule's natural basicity for selective extraction and its thermal stability for direct analysis.
Maximizes sensitivity for trace analysis. High temp ensures rapid volatilization.
Carrier Gas
Helium @ 1.2 mL/min (Constant Flow)
Standard optimal linear velocity for resolution.
Oven Program
80°C (1 min) → 20°C/min → 280°C (5 min)
Rapid ramp prevents peak broadening; high final temp elutes heavy matrix components.
Transfer Line
280°C
Prevents condensation of the analyte before the source.
Ion Source
EI (70 eV), 230°C
Standard ionization energy for reproducible spectral libraries.
Phase 3: Mass Spectrometry Detection (SIM Mode)
For quantification, use Selected Ion Monitoring (SIM) . For identification, use Scan Mode (m/z 40–400).
Target Ion (Quant):m/z 135 (Base Peak)
Qualifier Ion 1:m/z 221 (Molecular Ion, M⁺)
Qualifier Ion 2:m/z 86 (Morpholine fragment)
Dwell Time: 50 ms per ion.
Data Analysis & Interpretation
Fragmentation Pathway (Mechanistic Causality)
The mass spectrum of N-piperonylmorpholine is dominated by a specific cleavage event driven by the stability of the resulting carbocation.
Molecular Ion (m/z 221): The radical cation M⁺ is visible but usually not the base peak.
Benzylic Cleavage (m/z 135): The bond between the methylene bridge and the morpholine nitrogen breaks. The charge is retained on the 3,4-methylenedioxybenzyl (piperonyl) cation . This is a resonance-stabilized system, making it the most abundant ion (Base Peak).
Morpholine Ring (m/z 86): A smaller fraction of fragmentation retains the charge on the morpholine ring.
Workflow Visualization
The following diagram illustrates the logical flow of the extraction and analysis, highlighting the critical pH control point.
Caption: Logical workflow for the isolation and detection of N-piperonylmorpholine, emphasizing the pH-dependent extraction efficiency.
Validation Metrics (Expected Performance)
Based on validation studies of structural analogs (piperonyl butoxide and benzylmorpholine), the following performance metrics are expected when adhering to this protocol:
Metric
Value
Notes
Linearity (R²)
> 0.995
Range: 10 – 1000 ng/mL
Limit of Detection (LOD)
~ 2–5 ng/mL
Highly sensitive due to stable m/z 135 ion.
Recovery
85% – 95%
Ethyl Acetate extraction at pH 10 is highly efficient.
Precision (RSD)
< 5%
Using deuterated internal standard correction.
References
National Institute for Occupational Safety and Health (NIOSH). (1994). Morpholine: Method 2016. NIOSH Manual of Analytical Methods.
Khammee, T., et al. (2023).[1] Gas Chromatography-Mass Spectrometry Profiling of Essential Oil. Rasayan Journal of Chemistry, 16(2), 604-612.[1] (Demonstrates GC-MS conditions for piperonyl derivatives).
PubChem. (2025). Compound Summary: N-(1,3-Benzodioxol-5-ylmethyl)morpholine.[2] National Library of Medicine.
Agilent Technologies. (2020).[1] GC/MS Analysis of Impurities in Pharmaceutical Products. Application Note 5990-5553EN. (Basis for HP-5MS column selection).
A Comparative Guide to the Infrared Spectroscopy of Benzodioxole Morpholines for Drug Development Professionals
This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy peaks for the benzodioxole morpholine scaffold, a privileged structure in modern medicinal chemistry. By understanding the vibrati...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy peaks for the benzodioxole morpholine scaffold, a privileged structure in modern medicinal chemistry. By understanding the vibrational signatures of this moiety, researchers can accelerate compound identification, assess purity, and gain insights into molecular structure. This document moves beyond a simple recitation of spectral data, offering a comparative perspective against other common analytical techniques and providing the causal logic behind the spectral features.
The Benzodioxole Morpholine Scaffold: A Brief Introduction
The fusion of the rigid, electron-rich benzodioxole ring system with the flexible, polar morpholine ring gives rise to a chemical scaffold with significant potential in drug discovery. This combination imparts favorable pharmacokinetic and pharmacodynamic properties, making it a recurring motif in the development of novel therapeutics. Accurate and efficient characterization of molecules containing this scaffold is therefore of paramount importance. Infrared spectroscopy offers a rapid, non-destructive, and highly informative first-pass analytical technique for the structural elucidation of these compounds.
Interpreting the Vibrational Landscape: Characteristic IR Peaks
The infrared spectrum of a benzodioxole morpholine derivative is a composite of the vibrational modes of its constituent parts. The key to accurate interpretation lies in dissecting the spectrum into the characteristic absorptions of the benzodioxole group, the morpholine ring, and the linker connecting them. The following table summarizes the expected characteristic absorption peaks based on the analysis of individual moieties and related structures.
Functional Group
Vibrational Mode
Expected Wavenumber (cm⁻¹)
Intensity
Notes
Benzodioxole Moiety
Aromatic C-H
Stretch
3100-3000
Medium to Weak
Peaks above 3000 cm⁻¹ are indicative of sp² C-H bonds.[1][2][3]
Aromatic C=C
In-ring Stretch
1600-1585 & 1500-1400
Medium to Strong
The presence of two distinct bands is characteristic of the aromatic ring.[3][4][5]
Asymmetric C-O-C
Stretch
~1250
Strong
This strong absorption is a key indicator of the ether linkages within the dioxole ring.[2]
Symmetric C-O-C
Stretch
~1040
Strong
Another prominent peak for the dioxole ether groups.
Methylene C-H (O-CH₂-O)
Stretch
2900-2800
Medium
Overlaps with other aliphatic C-H stretches.
Morpholine Moiety
Aliphatic C-H
Stretch
3000-2850
Medium
Asymmetric and symmetric stretching of the CH₂ groups in the morpholine ring.[6]
C-N
Stretch
1250-1020
Medium to Weak
This peak can sometimes be obscured by the strong C-O-C stretches from the benzodioxole moiety.[7]
C-O-C
Stretch
~1115
Strong
Characteristic ether stretch of the morpholine ring.
Linker (e.g., -CH₂-)
Aliphatic C-H
Stretch
2950-2850
Medium
Methylene group connecting the benzodioxole and morpholine rings.
C-H
Bend (Scissoring)
~1450
Medium
Bending vibration of the linker methylene group.
Visualizing the Key Vibrational Modes
To better understand the origin of these characteristic peaks, we can visualize the molecular structure and the primary vibrational modes.
Caption: Molecular structure of a generic benzodioxole morpholine with key vibrational modes highlighted.
A Comparative Analysis: IR Spectroscopy vs. Other Techniques
While IR spectroscopy is a powerful tool, a comprehensive structural elucidation often requires complementary analytical techniques. Here, we compare the utility of IR spectroscopy with Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for the characterization of benzodioxole morpholines.
Technique
Information Provided
Strengths
Limitations
Infrared (IR) Spectroscopy
Presence of functional groups.
Rapid, non-destructive, inexpensive, provides a molecular "fingerprint".
Does not provide detailed connectivity information. Complex spectra can be difficult to interpret fully.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed carbon-hydrogen framework and connectivity.[8][9]
Slower analysis time, requires larger sample amounts, more expensive instrumentation.
Mass Spectrometry (MS)
Molecular weight and fragmentation patterns.[10][11][12][13][14]
High sensitivity, provides molecular formula, can be coupled with chromatography for mixture analysis.
Does not provide stereochemical information, fragmentation can be complex to interpret.
Caption: A typical analytical workflow for the structural elucidation of novel compounds.
Experimental Protocol: Obtaining an ATR-FTIR Spectrum
The following is a generalized protocol for acquiring a high-quality Attenuated Total Reflectance (ATR) Fourier-transform infrared (FTIR) spectrum of a benzodioxole morpholine derivative.
Instrumentation:
FTIR spectrometer equipped with a single-reflection diamond ATR accessory.
Sample Preparation:
Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.
Record a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.
Place a small amount of the solid or liquid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.
Apply pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.
Data Acquisition:
Collect the sample spectrum over the range of 4000-400 cm⁻¹.
Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-noise ratio.
Process the resulting interferogram using a Fourier transform to generate the infrared spectrum.
Perform a baseline correction and, if necessary, an ATR correction to the spectrum.
Data Analysis:
Identify the major absorption bands and compare their wavenumbers to the characteristic peaks listed in the table above.
Compare the obtained spectrum to reference spectra if available. The "fingerprint" region (1400-600 cm⁻¹) is particularly useful for this comparison.[5]
Conclusion
Infrared spectroscopy serves as an indispensable tool in the arsenal of the drug development professional for the rapid and reliable characterization of benzodioxole morpholine derivatives. Its ability to quickly confirm the presence of key functional groups provides a crucial first step in the analytical workflow. When used in conjunction with complementary techniques such as NMR and mass spectrometry, a complete and unambiguous structural determination can be achieved, accelerating the pace of drug discovery and development.
References
Infrared Spectrometry - MSU chemistry. (n.d.). Retrieved February 15, 2026, from [Link]
6.3: IR Spectrum and Characteristic Absorption Bands - Chemistry LibreTexts. (2021, December 15). Retrieved February 15, 2026, from [Link]
New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity - PubMed. (2024, August 15). Retrieved February 15, 2026, from [Link]
The FT-IR spectrum of (a) morpholine and (b) morpholinium glycolate. - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]
Combined analysis of 1,3-benzodioxoles by crystalline sponge X-ray crystallography and laser desorption ionization mass spectrometry - PubMed. (2018, March 12). Retrieved February 15, 2026, from [Link]
1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)- - the NIST WebBook. (n.d.). Retrieved February 15, 2026, from [Link]
Morpholine, 4-(4-((2-(1,3-benzodioxol-5-yl)-6-methyl-4-pyrimidinyl)amino)benzoyl)-. (n.d.). Retrieved February 15, 2026, from [Link]
1H and 13C NMR Spectra of N-substituted Morpholines - PubMed. (2005, August 15). Retrieved February 15, 2026, from [Link]
Synthesis, Characterization and Biological Evaluation of Novel Morpholine Derivatives. (2014, July 31). Retrieved February 15, 2026, from [Link]
11.5: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2020, May 30). Retrieved February 15, 2026, from [Link]
Benzodioxole fentanyl - mzCloud. (2018, March 12). Retrieved February 15, 2026, from [Link]
(PDF) New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity - ResearchGate. (2025, November 14). Retrieved February 15, 2026, from [Link]
1H and13C NMR spectra ofN-substituted morpholines | Request PDF - ResearchGate. (2025, August 9). Retrieved February 15, 2026, from [Link]
Morpholine, 4-phenyl- - the NIST WebBook - National Institute of Standards and Technology. (n.d.). Retrieved February 15, 2026, from [Link]
Electronic Supplementary Information Selective Ring Opening of 4H-1,3,2-Benzodioxasiline Twin Monomers Table of Content - The Royal Society of Chemistry. (n.d.). Retrieved February 15, 2026, from [Link]
Nonlinear optical and spectroscopic properties, thermal analysis, and hemolytic capacity evaluation of quinoline-1,3-benzodioxole chalcone - PMC. (n.d.). Retrieved February 15, 2026, from [Link]
Novel Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Properties - Preprints.org. (2023, December 25). Retrieved February 15, 2026, from [Link]
New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity - CORE. (2024, May 12). Retrieved February 15, 2026, from [Link]
Synthesis, Characterization and Antioxidant Activity of Morpholine Mannich Base Derivatives - Impactfactor. (2017, October 25). Retrieved February 15, 2026, from [Link]
Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. (2025, August 7). Retrieved February 15, 2026, from [Link]
The features of IR spectrum. (n.d.). Retrieved February 15, 2026, from [Link]
1,3-Benzodioxol-5-ol, 6-[(4-methoxyphenyl)-4-morpholinylmethyl]- | C19H21NO5 | CID - PubChem. (n.d.). Retrieved February 15, 2026, from [Link]
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A Senior Application Scientist's Guide to the Orthogonal Purity Assessment of 4-(1,3-benzodioxol-5-ylmethyl)morpholine
Introduction: The Imperative of Purity in Preclinical Research This guide eschews a one-size-fits-all template. Instead, it presents an orthogonal analytical strategy, leveraging the distinct chemical principles of High-...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative of Purity in Preclinical Research
This guide eschews a one-size-fits-all template. Instead, it presents an orthogonal analytical strategy, leveraging the distinct chemical principles of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. By employing methods with different separation and detection mechanisms, we create a self-validating system that provides a high-confidence, comprehensive purity profile. We will delve into the causality behind each experimental choice, provide detailed, actionable protocols, and interpret the resulting data in the context of a comparative analysis between a newly synthesized laboratory batch and a commercial reference standard.
High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination
HPLC is the principal technique for purity assessment due to its high resolution, sensitivity, and quantitative accuracy for non-volatile and thermally sensitive compounds.[3] For 4-(1,3-benzodioxol-5-ylmethyl)morpholine, the presence of the benzodioxole ring provides a strong chromophore, making UV detection a straightforward and effective choice.[4] Our methodology is designed to separate the main compound from potential starting materials (e.g., morpholine, piperonal), by-products, and other process-related impurities.
Rationale for Method Selection
We employ a reversed-phase C18 column, which is ideal for retaining and separating moderately polar organic molecules like our target compound.[4] The mobile phase, a gradient of acetonitrile and acidified water, is chosen to ensure sharp peak shapes and efficient elution of both polar and non-polar impurities.[5] Acidification of the aqueous phase (e.g., with formic or phosphoric acid) is critical to protonate the morpholine nitrogen, preventing peak tailing and ensuring consistent retention.[6]
Visualized Workflow: HPLC Purity Analysis
Caption: Workflow for HPLC purity assessment.
Detailed Experimental Protocol: HPLC-UV
System Preparation:
HPLC System: Agilent 1260 Infinity II or equivalent.
Column: C18, 5 µm, 4.6 x 250 mm (e.g., Promosil).[5]
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Flow Rate: 1.0 mL/min.
Column Temperature: 25°C.
Detection Wavelength: 285 nm.
Injection Volume: 5 µL.
Gradient Program:
0-2 min: 30% B
2-15 min: 30% to 95% B
15-18 min: Hold at 95% B
18-19 min: 95% to 30% B
19-25 min: Hold at 30% B (equilibration).
Sample Preparation:
Prepare stock solutions of the in-house sample and the commercial standard at a concentration of 1.0 mg/mL in a 50:50 mixture of Acetonitrile:Water.
Vortex each solution until the material is fully dissolved.
Filter the solutions through a 0.22 µm PTFE syringe filter into HPLC vials.
Analysis:
Inject a blank (50:50 Acetonitrile:Water) to establish a baseline.
Inject the commercial standard to determine the retention time of the main peak and identify any specified impurities.
Inject the in-house sample.
Data Processing:
Integrate all peaks in the chromatograms (excluding the solvent front and blank peaks).
Calculate the purity of each sample by the area percent method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100.
Comparative Data Summary
Peak Characteristic
Commercial Standard
Lab Sample
Potential Identity
Retention Time (Main Peak)
10.52 min
10.51 min
4-(1,3-benzodioxol-5-ylmethyl)morpholine
Purity (Area %)
99.85%
98.76%
-
Impurity 1 (RT: 3.15 min)
0.08%
0.75%
Morpholine (highly polar, elutes early)
Impurity 2 (RT: 14.22 min)
0.07%
0.49%
Synthesis By-product (less polar)
Gas Chromatography-Mass Spectrometry (GC-MS): Profiling Volatile Impurities
GC-MS is an exceptionally sensitive and specific technique for identifying and quantifying volatile and semi-volatile compounds.[3] Its primary role in this assessment is orthogonal to HPLC, providing assurance that no significant volatile impurities (such as residual solvents or low-boiling point starting materials) are present. The mass spectrometer detector offers definitive identification of unknown peaks based on their mass fragmentation patterns.[7]
Rationale for Method Selection
While morpholine itself can be challenging to analyze directly by GC due to its polarity, 4-(1,3-benzodioxol-5-ylmethyl)morpholine is a larger, less polar molecule, making it more amenable to GC analysis.[8] A high-temperature program on a low-polarity column (like a 5% phenyl-methylpolysiloxane) allows for the elution of the main compound while separating it from lower and higher boiling point impurities.[7] Electron Impact (EI) ionization provides reproducible fragmentation patterns that can be compared against spectral libraries for confident impurity identification.[9]
Visualized Workflow: GC-MS Impurity Profiling
Caption: Workflow for GC-MS impurity profiling.
Detailed Experimental Protocol: GC-MS
System Preparation:
GC-MS System: Agilent 7890B GC with 5977A MSD or equivalent.[8]
Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[7]
Carrier Gas: Helium, constant flow at 1.2 mL/min.
Injector Temperature: 280°C.
Injection Volume: 1 µL.
Split Ratio: 50:1.
Oven Temperature Program:
Initial Temperature: 100°C, hold for 2 minutes.
Ramp: 15°C/min to 300°C.
Hold: Hold at 300°C for 10 minutes.
Mass Spectrometer Parameters:
Transfer Line Temperature: 280°C.
Ion Source Temperature: 230°C.
Ionization Mode: Electron Impact (EI) at 70 eV.
Scan Range: 40-550 m/z.
Sample Preparation:
Prepare solutions of the in-house sample and the commercial standard at a concentration of 1.0 mg/mL in Dichloromethane (DCM).
Filter the solutions through a 0.22 µm PTFE syringe filter into GC vials.
Analysis and Data Processing:
Inject a solvent blank (DCM).
Inject the commercial standard and in-house sample.
Identify the main peak and any impurity peaks in the Total Ion Chromatogram (TIC).
For each impurity peak, perform a mass spectral library search (e.g., NIST) to tentatively identify the compound.
Comparative Data Summary
Retention Time
Area % (Commercial Std)
Area % (Lab Sample)
Tentative Identification (via MS Library)
4.1 min
Not Detected
0.11%
Dichloromethane (Residual Solvent)
12.8 min
99.91%
99.65%
4-(1,3-benzodioxol-5-ylmethyl)morpholine
13.5 min
0.09%
0.24%
Unidentified (MW ~250, likely related structure)
NMR Spectroscopy: The Gold Standard for Structural Confirmation
While chromatographic techniques are excellent for separating and quantifying impurities, NMR spectroscopy provides unparalleled information about molecular structure.[10] For purity assessment, ¹H NMR is particularly powerful. The integral of each signal is directly proportional to the number of protons it represents, allowing for the quantification of impurities relative to the main compound, provided a signal from the impurity does not overlap with a signal from the main compound.[11]
Rationale for Method Selection
¹H NMR provides a unique fingerprint for the target molecule. We can confirm the presence of all expected proton environments: the morpholine ring protons, the methylene bridge protons, the benzodioxole protons, and the aromatic protons.[12] Impurities, even if structurally similar, will likely have at least one proton in a different chemical environment, giving rise to small, distinct peaks in the spectrum.[13] ¹³C and DEPT experiments further confirm the carbon skeleton and the presence of all expected carbon types, serving as a final verification of structural integrity.[14]
Visualized Workflow: NMR Structural Verification
Caption: Workflow for NMR-based purity and structure confirmation.
Detailed Experimental Protocol: NMR
System Preparation:
Spectrometer: Bruker Avance III 400 MHz or equivalent.
Solvent: Chloroform-d (CDCl₃) with 0.03% TMS as an internal reference.
Sample Preparation:
Accurately weigh approximately 10 mg of the in-house sample and the commercial standard into separate vials.
Dissolve each in ~0.7 mL of CDCl₃.
Transfer the solutions to clean, dry 5 mm NMR tubes.
Data Acquisition:
¹H NMR: Acquire with a standard pulse program, using 16-32 scans for good signal-to-noise.
¹³C NMR: Acquire with proton decoupling, typically requiring several hundred to a few thousand scans.
DEPT-135: Acquire to differentiate between CH/CH₃ (positive) and CH₂ (negative) signals.
Data Processing and Analysis:
Process all spectra using appropriate software (e.g., MestReNova, TopSpin).
Reference the ¹H spectrum to the TMS signal at 0.00 ppm.
Integrate the ¹H spectrum. Compare the integrals of the main compound's signals to any unidentified peaks.
Assign all major peaks in the ¹H and ¹³C spectra to the structure of 4-(1,3-benzodioxol-5-ylmethyl)morpholine.
Calculate the mole percent of any identifiable impurity by comparing its integral (normalized for the number of protons) to the integral of a well-resolved signal of the main compound.
Comparative Data Summary
Analysis
Commercial Standard
Lab Sample
¹H NMR Structural Match
Conforms to structure
Conforms to structure
¹³C & DEPT-135 Match
All expected carbons present
All expected carbons present
¹H Impurity Signals
A small singlet at 8.1 ppm (0.05%, likely trace DMF)
Singlet at 8.1 ppm (0.2%, DMF), weak triplet at 2.8 ppm (0.8%, consistent with free morpholine)
Calculated Purity (mol %)
>99.9%
~99.0%
Conclusion: A Triangulated Approach to Purity Confirmation
By systematically applying three distinct and complementary analytical techniques, we have constructed a high-confidence purity profile for our laboratory-synthesized batch of 4-(1,3-benzodioxol-5-ylmethyl)morpholine and compared it rigorously against a commercial standard.
Method
Purity (Commercial Standard)
Purity (Lab Sample)
Key Findings for Lab Sample
HPLC-UV (Area %)
99.85%
98.76%
Presence of a polar and a non-polar impurity.
GC-MS (Area %)
99.91%
99.65%
Trace residual solvent (DCM) detected.
¹H NMR (mol %)
>99.9%
~99.0%
Confirmed presence of morpholine and DMF as impurities.
Overall Assessment
High Purity
Good Purity, requires further purification for sensitive applications.
The primary impurities are likely unreacted morpholine and residual DMF/DCM solvents.
The orthogonal data provides a consensus: the lab sample is of good purity (~99%) but contains detectable levels of starting material (morpholine) and residual solvents. While the commercial standard is cleaner, both batches are structurally confirmed as the target compound. This level of detailed, cross-validated analysis is indispensable, ensuring that subsequent biological or chemical studies are built on a foundation of unimpeachable chemical integrity.
References
BenchChem. Application Note and Protocol: GC-MS Method for the Detection of Morpholine Derivatives. Benchchem.
PubChem. 4-[1-(1,3-Benzodioxol-5-yl)cyclohexyl]morpholine. National Center for Biotechnology Information.
ResearchGate. Different analytical methods of estimation of morpholine or its derivatives. ResearchGate.
Penta Chemicals. Morpholine - SAFETY DATA SHEET. Pentachemicals.eu.
Nexchem Ltd. SAFETY DATA SHEET - Morpholine. Nexchem.co.uk.
Thermo Fisher Scientific. SAFETY DATA SHEET. Fisher Sci.
ECHEMI. Morpholine SDS, 110-91-8 Safety Data Sheets. Echemi.com.
HELIX Chromatography. HPLC Methods for analysis of Morpholine. Helixchrom.com.
Zhao, Y. et al. (2015). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. PMC.
BenchChem. High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of Morpholine Compounds. Benchchem.
Moser, A. (2008). Recognizing the NMR pattern for morpholine. ACD/Labs.
Wikipedia. Morpholine. Wikipedia.
The Royal Society of Chemistry. Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. The Royal Society of Chemistry.
Jain, A. & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences.
SIELC Technologies. Separation of 4-Methyl-1,3-benzodioxole on Newcrom R1 HPLC column. Sielc.com.
Reich, H. NMR Spectroscopy. University of Wisconsin.
The Royal Society of Chemistry. Supplementary Information. The Royal Society of Chemistry.
ResearchGate. Gas Chromatography Mass Spectroscopy (GCMS) Qualitative Analysis for Morphine, Heroin and Codeine used in Doping. ResearchGate.
LECO Corporation. Analysis of Polymer Extracts by Gas Chromatography-High Resolution Time-of-Flight Mass Spectrometry With Electron and Chemical Ionization. Leco.com.
Hussain, A. et al. (2018). Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy) methyl]-1, 3, 4-oxadiazole-2(3H)-thione. National Library of Medicine.
Operational Safety and Disposal Protocol: 4-(1,3-benzodioxol-5-ylmethyl)morpholine
Executive Summary & Chemical Profile[1] 4-(1,3-benzodioxol-5-ylmethyl)morpholine (also referred to as N-piperonylmorpholine) is a tertiary amine featuring a morpholine heterocycle linked to a 1,3-benzodioxole (methylened...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Profile[1]
4-(1,3-benzodioxol-5-ylmethyl)morpholine (also referred to as N-piperonylmorpholine) is a tertiary amine featuring a morpholine heterocycle linked to a 1,3-benzodioxole (methylenedioxybenzene) ring. It is commonly employed as a pharmaceutical intermediate or a synergist in organic synthesis.
Effective disposal requires understanding its dual chemical nature:
The Morpholine Moiety: A basic nitrogen heterocycle. While less volatile than parent morpholine, it retains basicity and potential aquatic toxicity.
The Benzodioxole Ring: Generally stable but susceptible to electrophilic aromatic substitution.
Critical Safety Directive: Although this compound is a tertiary amine, it must be strictly segregated from nitrosating agents (e.g., sodium nitrite, nitrous acid) in waste streams. Under specific conditions, tertiary amines can undergo nitrosative dealkylation to form carcinogenic nitrosamines.
Chemical Identity Table
Property
Detail
Chemical Name
4-(1,3-benzodioxol-5-ylmethyl)morpholine
Functional Groups
Tertiary Amine, Methylenedioxy (Ether-like), Benzene Ring
Molecular Formula
C₁₂H₁₅NO₃
Acidity/Basicity
Weak Base (pKb estimated ~6-7 based on morpholine analogs)
Physical State
Typically a viscous oil or low-melting solid (check specific lot)
Primary Hazard
Skin/Eye Irritant; Potential Aquatic Toxin
Risk Assessment & Pre-Disposal Stabilization
Before disposal, the material must be stabilized to prevent uncontrolled reactions in the waste container.
A. Hazard Analysis[6][7][8]
Corrosivity/Irritation: As an amine derivative, prolonged contact can cause dermatitis or eye damage.
Incompatibility: Incompatible with strong acids (exothermic salt formation) and strong oxidizers (fire hazard).
Environmental Fate: Morpholine rings are resistant to biodegradation in anaerobic conditions; incineration is the preferred destruction method to prevent leaching.
B. Stabilization Protocol
If the material is present as a reaction byproduct or in solution:
pH Check: Ensure the waste solution is not extremely acidic (pH < 2) or basic (pH > 12.5) if sending to a general organic stream, unless your waste hauler permits corrosive organic waste.
Quenching: If the material contains residual alkylating agents (common in its synthesis), quench with a suitable nucleophile (e.g., dilute ammonium hydroxide) before drumming.
Disposal Workflow: Step-by-Step
Do not dispose of this compound down the drain. The benzodioxole moiety can be toxic to aquatic life, and the amine can disrupt wastewater treatment microorganisms.
Phase 1: Waste Characterization & Segregation
Objective: Prevent "cocktail" reactions in the waste drum.
Segregation Rule: Isolate from Oxidizers (Peroxides, Nitrates) and Nitrosating Agents .
Container Selection: High-Density Polyethylene (HDPE) is chemically resistant to amines. Glass is acceptable for small quantities (< 500 mL). Avoid metal containers if the waste is potentially acidic.[1]
Phase 2: Packaging
Solid Waste: Place the solid or absorbed material into a wide-mouth HDPE jar. Label as "Solid Organic Waste (Basic)."
Liquid Waste:
Dissolve in a compatible combustible solvent (Ethanol, Methanol, or Acetone) if not already in solution.
Note on Halogens: If the compound was used with Dichloromethane (DCM), it must go into the Halogenated Waste stream. If used with non-halogenated solvents, use the Non-Halogenated stream (cheaper and easier to incinerate).
Phase 3: Final Disposal (Incineration)
The ultimate fate of this molecule should be thermal destruction .
Method: Rotary Kiln Incineration.
Mechanism: High temperatures (>1000°C) break the morpholine ring and oxidize the benzodioxole structure into CO₂, H₂O, and NOₓ (scrubbed).
Decision Logic Diagram (DOT)
The following diagram outlines the decision process for categorizing and disposing of 4-(1,3-benzodioxol-5-ylmethyl)morpholine waste.
Figure 1: Decision matrix for segregating piperonyl-morpholine waste based on physical state and solvent content.
Absorb: Use an inert absorbent (Vermiculite or Clay). Do not use paper towels if the material is concentrated, as amines can react exothermically with cellulose in the presence of oxidizers.
Clean: Wipe area with a dilute acetic acid solution (vinegar) to neutralize residual amine, followed by soap and water.
Exposure[7][8][9][10]
Eye Contact: Rinse immediately with water for 15 minutes.[2][1] The basic nature of the amine can cause deep tissue damage if not flushed.
Skin Contact: Wash with soap and water.[2] Do not use solvent (ethanol) to wash skin, as it may increase transdermal absorption.
References
PubChem. (n.d.). Compound Summary: Morpholine derivatives and Benzodioxoles. National Library of Medicine. Retrieved October 26, 2025, from [Link]
US EPA. (2025). Managing Hazardous Waste at Academic Laboratories (Subpart K). Environmental Protection Agency.[3][4][5][6] Retrieved October 26, 2025, from [Link]
American Chemical Society. (2015).[7] Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. Retrieved October 26, 2025, from [Link]
